3-Fluoro-4-iodo-2,6-dimethylpyridine

Core Science & Biosynthesis

Electronic Architecture and Reactivity Profiling of 3-Fluoro-4-iodo-2,6-dimethylpyridine: A Technical Guide for Medicinal Chemistry

Executive Summary

In modern drug discovery and agrochemical development, the strategic incorporation of fluorine into heterocyclic scaffolds is a highly validated approach to modulate physicochemical properties and metabolic stability. 3-Fluoro-4-iodo-2,6-dimethylpyridine represents a highly functionalized, electron-deficient building block. The precise spatial arrangement of a strongly electron-withdrawing fluorine atom adjacent to a highly polarizable iodine leaving group, flanked by electron-donating methyl groups, creates a unique "push-pull" electronic environment.

This whitepaper provides an in-depth technical analysis of the electronic effects of the fluorine atom in this specific scaffold, detailing its impact on basicity, lipophilicity, and cross-coupling reactivity. Furthermore, it establishes field-proven, self-validating experimental protocols for researchers utilizing this building block in complex synthesis.

The Electronic Push-Pull System

Inductive (-I) vs. Resonance (+M) Effects

Fluorine is the most electronegative element, exerting a profound inductive electron-withdrawing effect (-I) through the σ -bond framework. While its lone pairs can theoretically donate electron density via resonance (+M) into the π -system, the -I effect strongly dominates in electron-deficient heteroaromatics like pyridine . In 3-fluoro-4-iodo-2,6-dimethylpyridine, the fluorine atom at the C3 position causes a net depletion of electron density at the adjacent ortho-positions (C2 and C4) .

Impact on Pyridine Basicity (pKa)

The basicity of the pyridine nitrogen is a critical parameter in drug design, directly influencing membrane permeability and off-target liabilities (e.g., hERG binding). The introduction of fluorine significantly decreases the basicity of the pyridine nitrogen. While 2,6-dimethylpyridine (lutidine) has a pKa of ~6.7, the addition of the strongly electron-withdrawing C3-fluorine and C4-iodine pulls electron density away from the nitrogen, lowering the pKa to approximately ~3.5–4.0. This modulation is critical to maintaining the molecule in a neutral, highly permeable state at physiological pH .

Steric and Lipophilic Contributions

Although fluorine is often considered a bioisostere for hydrogen due to its small van der Waals radius (1.47 Å vs. 1.20 Å for H), the highly polarized C-F bond increases the overall lipophilicity (LogP) of the scaffold. The combination of the C3-fluorine and the C2/C6 methyl groups provides significant steric shielding, protecting the pyridine core from oxidative metabolism while enhancing its hydrophobic surface area .

Fig 1: Electronic push-pull relationships within 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Ortho-Activation in Cross-Coupling Reactions

The C4-iodine is a prime site for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira). The reactivity of this position is fundamentally dictated by the adjacent C3-fluorine.

• Electronic Acceleration of Oxidative Addition: The rate-determining step in many Pd-catalyzed couplings is the oxidative addition of the C-X bond to the Pd(0) catalyst. The strong -I effect of the C3-fluorine withdraws electron density from the C4 carbon, making it highly electrophilic. This lowers the activation energy barrier for the insertion of the electron-rich Pd(0) species into the C4-I bond.

• Causality in Catalyst Selection: Because the C4 position is electronically activated but sterically hindered by the adjacent C3-fluorine and C6-methyl group, bulky, bidentate phosphine ligands (e.g., dppf) or electron-rich dialkylbiaryl phosphines (e.g., XPhos) are required. These ligands enforce a cis-geometry on the Pd(II) intermediate, which is a strict prerequisite for rapid reductive elimination, overcoming the steric bulk of the scaffold.

Quantitative Physicochemical Data

The table below summarizes the theoretical and observed physicochemical shifts induced by the stepwise functionalization of the 2,6-dimethylpyridine core.

Scaffold	Estimated pKa	Relative Lipophilicity (LogP)	C4-Electrophilicity
2,6-Dimethylpyridine	~6.7	1.6	Low
4-Iodo-2,6-dimethylpyridine	~5.5	2.8	Moderate
3-Fluoro-2,6-dimethylpyridine	~4.5	1.9	Low
3-Fluoro-4-iodo-2,6-dimethylpyridine	~3.5	3.1	High

(Note: pKa values are estimated based on standard Hammett/Taft substituent constants for heteroaromatics, where ortho-fluorine to nitrogen lowers pKa by ~2 units, and para-iodine lowers it by ~1 unit).

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Each protocol includes specific causality for reagent selection and built-in analytical checkpoints.

Protocol 1: Regioselective Suzuki-Miyaura Coupling at C4

This protocol details the C-C bond formation at the C4 position using an aryl boronic acid.

Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, charge 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv), aryl boronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

  • Causality: K₃PO₄ is selected as the base because stronger bases (like KOtBu) can induce unwanted nucleophilic aromatic substitution (SₙAr) at the highly electrophilic C4 position or displace the fluorine atom. K₃PO₄ provides sufficient basicity to activate the boronic acid for transmetalation without degrading the fluorinated scaffold.

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%) and dissolve the mixture in a degassed solvent system of 1,4-Dioxane/H₂O (4:1, 0.2 M).

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate, accelerating reductive elimination despite the steric hindrance of the C3-F and C2/C6-methyl groups.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

• Self-Validation (In-Process Control): Monitor the reaction via ¹⁹F NMR of the crude mixture.

  • Validation Metric: The starting material exhibits a specific ¹⁹F resonance. Upon successful cross-coupling, the replacement of the highly polarizable iodine with an aryl group alters the ortho-deshielding effect, resulting in a distinct upfield shift of the fluorine signal. The disappearance of the starting material's ¹⁹F peak confirms total conversion.

• Isolation: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Fig 2: Step-by-step Suzuki-Miyaura catalytic cycle emphasizing C3-F acceleration.

Protocol 2: Determination of pKa via ¹⁹F NMR Titration

Standard potentiometric titrations using glass electrodes often fail for highly lipophilic, weakly basic pyridines due to poor aqueous solubility and liquid junction potential errors.

Methodology:

• Sample Preparation: Prepare a 0.05 M solution of 3-Fluoro-4-iodo-2,6-dimethylpyridine in a mixed D₂O/MeCN-d₃ (1:1) solvent system to ensure complete solubility.

• Titration: Gradually titrate the solution using standardized 0.1 M DCl. Measure the pH (adjusted for deuterium isotope effects, pD) after each addition.

• Data Acquisition: Acquire a ¹⁹F NMR spectrum at each pH interval.

  • Causality: ¹⁹F NMR provides a highly sensitive, nucleus-specific probe free from background interference. As the pyridine nitrogen protonates, the electron-withdrawing effect of the resulting pyridinium ion deshields the adjacent C3-fluorine, causing a measurable downfield shift in the ¹⁹F spectrum.

• Self-Validation & Analysis: Plot the ¹⁹F chemical shift ( δ ) against the measured pH. The data will form a sigmoidal curve. The inflection point of this curve mathematically validates and yields the exact pKa of the conjugate acid.

References

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Toward a Physical Interpretation of Substituent Effects: The Case of Fluorine and Trifluoromethyl Groups Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications Source: Molecules / PubMed Central (NIH) URL:[Link]

• Importance of Fluorine in Benzazole Compounds Source: Molecules (MDPI) URL:[Link]

Protocols & Analytical Methods

An In-Depth Technical Guide to the Synthesis of 3-Fluoro-4-iodo-2,6-dimethylpyridine

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details a robust, multi-step synthetic route for the preparation of 3-Fluoro-4-iodo-2,6-dimethylpyridine, a valuable building block in medicinal chemistry and drug discovery. The unique substitution pattern of this compound, featuring both fluorine and iodine atoms on a dimethylated pyridine ring, offers a versatile scaffold for the development of novel pharmaceutical agents. This document provides a detailed, step-by-step protocol, delves into the rationale behind the experimental choices, and offers insights into the characterization and purification of the target molecule and its intermediates.

Introduction

The incorporation of fluorine into drug candidates is a widely employed strategy to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] Similarly, the iodine atom serves as a versatile handle for further functionalization through various cross-coupling reactions. The target molecule, 3-Fluoro-4-iodo-2,6-dimethylpyridine, combines these features on a sterically hindered yet reactive 2,6-lutidine framework, making it a highly sought-after intermediate. This guide outlines a reliable synthetic pathway commencing from the readily available starting material, 2,6-dimethylpyridine (2,6-lutidine).

Synthetic Strategy

The synthesis of 3-Fluoro-4-iodo-2,6-dimethylpyridine is achieved through a four-step sequence, as illustrated below. The strategy involves the initial introduction of a nitro group, which is subsequently reduced to an amine. This amino group then facilitates the introduction of the fluorine atom via a Sandmeyer-type reaction. The final step involves the regioselective iodination of the fluorinated intermediate.

Figure 1: Overall synthetic pathway for 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Experimental Protocols

Part 1: Synthesis of 3-Nitro-2,6-dimethylpyridine

The nitration of the electron-rich 2,6-dimethylpyridine ring is the initial step. The two methyl groups activate the pyridine ring towards electrophilic substitution. While nitration of pyridine itself requires harsh conditions, the presence of these activating groups allows for milder reaction conditions.[3] The primary challenge is to achieve regioselective nitration at the C-3 position. A common method involves the use of a mixed acid system of nitric and sulfuric acid.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
2,6-Dimethylpyridine	107.15	100	10.72 g
Concentrated Sulfuric Acid (98%)	98.08	-	50 mL
Fuming Nitric Acid (90%)	63.01	120	8.4 mL
Ice	-	-	As needed
Sodium Carbonate (sat. aq. soln.)	-	-	As needed
Dichloromethane (DCM)	-	-	As needed
Anhydrous Sodium Sulfate	-	-	As needed

Protocol:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 50 mL of concentrated sulfuric acid.

• Cooling: Cool the flask to 0-5 °C in an ice-salt bath.

• Addition of Starting Material: Slowly add 10.72 g (100 mmol) of 2,6-dimethylpyridine to the cold sulfuric acid with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• Addition of Nitrating Agent: Slowly add 8.4 mL (120 mmol) of fuming nitric acid dropwise from the dropping funnel. The rate of addition should be controlled to keep the internal temperature between 5-10 °C.

• Reaction: After the addition is complete, continue stirring the reaction mixture at 5-10 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Quenching: Carefully pour the reaction mixture onto approximately 200 g of crushed ice with stirring.

• Neutralization: Slowly neutralize the acidic solution with a saturated aqueous solution of sodium carbonate until the pH is approximately 8. This should be done in a large beaker to accommodate any foaming.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude product, which may contain a mixture of 3-nitro and 4-nitro isomers, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure 3-nitro-2,6-dimethylpyridine.

Part 2: Synthesis of 3-Amino-2,6-dimethylpyridine

The reduction of the nitro group to a primary amine is a standard transformation in organic synthesis. Several methods are available, including catalytic hydrogenation and reduction with metals in acidic media.[4][5][6] The following protocol utilizes tin(II) chloride dihydrate, a reliable and effective reagent for this conversion.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
3-Nitro-2,6-dimethylpyridine	152.15	50	7.61 g
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	225.63	200	45.13 g
Concentrated Hydrochloric Acid (37%)	36.46	-	100 mL
Sodium Hydroxide (50% w/v aq. soln.)	-	-	As needed
Diethyl Ether	-	-	As needed
Anhydrous Potassium Carbonate	-	-	As needed

Protocol:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 7.61 g (50 mmol) of 3-nitro-2,6-dimethylpyridine in 100 mL of concentrated hydrochloric acid.

• Addition of Reducing Agent: To the stirred suspension, add 45.13 g (200 mmol) of tin(II) chloride dihydrate in portions. An exothermic reaction will occur.

• Reaction: After the initial exotherm subsides, heat the reaction mixture to reflux for 1 hour.

• Cooling and Basification: Cool the reaction mixture to room temperature and then in an ice bath. Carefully neutralize the mixture by the slow addition of a 50% (w/v) aqueous solution of sodium hydroxide until the pH is strongly basic (pH > 12). A thick white precipitate of tin hydroxides will form.

• Extraction: Extract the mixture with diethyl ether (4 x 100 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous potassium carbonate, filter, and remove the solvent under reduced pressure to yield 3-amino-2,6-dimethylpyridine as a solid. The product can be further purified by recrystallization if necessary.[7]

Part 3: Synthesis of 3-Fluoro-2,6-dimethylpyridine

The introduction of the fluorine atom is achieved via the Balz-Schiemann reaction, which involves the diazotization of the primary aromatic amine followed by thermal decomposition of the resulting diazonium tetrafluoroborate salt.[3][8][9][10][11]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
3-Amino-2,6-dimethylpyridine	122.17	40	4.89 g
Tetrafluoroboric Acid (48% in H₂O)	87.81	120	~20.9 mL
Sodium Nitrite (NaNO₂)	69.00	44	3.04 g
Diethyl Ether	-	-	As needed
Saturated Sodium Bicarbonate Solution	-	-	As needed
Anhydrous Magnesium Sulfate	-	-	As needed
Sand	-	-	As needed

Protocol:

• Diazotization: In a 250 mL beaker, dissolve 4.89 g (40 mmol) of 3-amino-2,6-dimethylpyridine in 20.9 mL of 48% aqueous tetrafluoroboric acid, cooled in an ice bath to 0-5 °C.

• Formation of Diazonium Salt: While maintaining the temperature at 0-5 °C, slowly add a solution of 3.04 g (44 mmol) of sodium nitrite in a minimal amount of cold water dropwise with vigorous stirring. A precipitate of the diazonium tetrafluoroborate salt will form.

• Isolation of Diazonium Salt: After stirring for 30 minutes at 0-5 °C, collect the precipitated diazonium salt by vacuum filtration. Wash the solid with a small amount of cold water, followed by cold diethyl ether, and then dry it in a vacuum desiccator.

• Thermal Decomposition: In a flask equipped for distillation, mix the dry diazonium salt with an equal amount of sand. Heat the mixture gently under vacuum. The diazonium salt will decompose to give the crude 3-fluoro-2,6-dimethylpyridine, which can be collected by distillation. Caution: The thermal decomposition of diazonium salts can be explosive. Perform this step behind a blast shield and on a small scale initially.

• Work-up: Dissolve the collected distillate in diethyl ether, wash with a saturated sodium bicarbonate solution, then with water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure to obtain 3-fluoro-2,6-dimethylpyridine.

Part 4: Synthesis of 3-Fluoro-4-iodo-2,6-dimethylpyridine

The final step is the regioselective iodination of 3-fluoro-2,6-dimethylpyridine. The electron-donating methyl groups and the ortho,para-directing fluorine atom will influence the position of iodination. The desired 4-position is ortho to one methyl group and para to the other, and meta to the fluorine. A common method for the iodination of activated aromatic rings is electrophilic iodination using N-iodosuccinimide (NIS) with a catalytic amount of a strong acid.[12]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
3-Fluoro-2,6-dimethylpyridine	125.15	20	2.50 g
N-Iodosuccinimide (NIS)	224.98	22	4.95 g
Trifluoroacetic Acid (TFA)	114.02	2	~0.15 mL
Dichloromethane (DCM)	-	-	50 mL
Sodium Thiosulfate (10% aq. soln.)	-	-	As needed
Saturated Sodium Bicarbonate Solution	-	-	As needed
Brine	-	-	As needed
Anhydrous Sodium Sulfate	-	-	As needed

Protocol:

• Reaction Setup: In a 100 mL round-bottom flask protected from light, dissolve 2.50 g (20 mmol) of 3-fluoro-2,6-dimethylpyridine in 50 mL of dichloromethane.

• Addition of Reagents: Add 4.95 g (22 mmol) of N-iodosuccinimide to the solution, followed by the catalytic amount of trifluoroacetic acid (~0.15 mL, 2 mmol).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Upon completion, quench the reaction by washing the mixture with a 10% aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Work-up: Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the final product, 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Characterization

The identity and purity of the final product and all intermediates should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are essential for structural elucidation and to confirm the regiochemistry of substitution at each step.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

• Melting Point (MP): For solid compounds, to assess purity.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Specific Hazards:

  • Acids and Bases: Concentrated acids (sulfuric, nitric, hydrochloric) and strong bases (sodium hydroxide) are corrosive and should be handled with extreme care.

  • Fuming Nitric Acid: Highly corrosive and a strong oxidizing agent.

  • Diazonium Salts: Diazonium salts, particularly when dry, can be explosive. Handle with care and avoid friction or shock. Perform thermal decomposition on a small scale and behind a blast shield.

  • Organic Solvents: Dichloromethane and diethyl ether are volatile and flammable. Avoid open flames and ensure adequate ventilation.

Conclusion

This guide provides a detailed and logical synthetic route for the preparation of 3-Fluoro-4-iodo-2,6-dimethylpyridine. By following these protocols and adhering to the safety precautions, researchers can reliably synthesize this valuable building block for applications in drug discovery and medicinal chemistry. The multi-step approach allows for the controlled introduction of the desired functionalities, and the purification methods described ensure the isolation of high-purity material.

References

• Benchchem. (2025).

• Wikipedia. (n.d.). Balz–Schiemann reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Balz–Schiemann reaction.
• J&K Scientific LLC. (2025, May 27). Schiemann Reaction.
• BYJU'S. (2019, January 18). Balz Schiemann Reaction Mechanism.
• Allen. (2025, December 1). Balz-Schiemann Reaction: Mechanism, Formula & Uses.
• Benchchem. (n.d.).

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Pikun, N. V., et al. (n.d.). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. PMC.
• Gribble, G. (n.d.). Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne.
• ACS Publications. (2025, February 24). meta-Nitration of Pyridines and Quinolines through Oxazino Azines.
• Russian Journal of Organic Chemistry. (n.d.). A Simple and Efficient Procedure for Diazotization–Iodination of Aromatic Amines in Aqueous Pastes by the Action of Sodium Ni.
• Thieme. (n.d.). A Green Procedure for the Diazotization–Iodination of Aromatic Amines under Aqueous, Strong-Acid-Free Conditions.
• European Patent Office. (n.d.). NITRATION OF PYRIDINE-2,6-DIAMINES - EP 0873314 B1.
• Google Patents. (n.d.).
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• ARKIVOC. (n.d.).
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• Semantic Scholar. (n.d.). Directed (ortho)
• Organic Syntheses. (n.d.). 3-Aminopyridine.
• Organic Chemistry Portal. (n.d.).
• Evans, D. A. (n.d.). Directed (ortho)
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• AIR Unimi. (n.d.).
• Chemical Communications (RSC Publishing). (n.d.). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.
• OSTI.gov. (n.d.).
• Organic Syntheses. (n.d.). 2,3-diaminopyridine.
• Organic Chemistry Portal. (n.d.). Iodine-Mediated Fluorination of Alkenes with an HF Reagent: Regioselective Synthesis of 2-Fluoroalkyl Iodides.
• Google Patents. (n.d.). US6624307B1 - Process for producing 2,6-dihydroxy-3,4-dialkylpyridines.
• Der Pharma Chemica. (n.d.).
• Sigma-Aldrich. (n.d.). 2,6-Lutidine 2,6-Dimethylpyridine.
• ChemRxiv. (n.d.).
• ACS Publications. (n.d.). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series.
• MDPI. (2022, March 23). Synthesis of Pyridoxine-Derived Dimethylpyridinols Fused with Aminooxazole, Aminoimidazole, and Aminopyrrole.
• CORE. (n.d.). Efficient One-Pot Synthesis of 1,4-Dihydropyridines Catalyzed by Magnetic MnFe2O4 Nanoparticles.
• MDPI. (2020, July 9). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®.

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Palladium-catalyzed amination of 3-Fluoro-4-iodo-2,6-dimethylpyridine

An In-Depth Technical Guide to the Palladium-Catalyzed Amination of 3-Fluoro-4-iodo-2,6-dimethylpyridine

Abstract

This application note provides a comprehensive guide to the palladium-catalyzed amination of 3-fluoro-4-iodo-2,6-dimethylpyridine, a critical transformation for synthesizing building blocks in pharmaceutical and agrochemical research. The protocol leverages the principles of the Buchwald-Hartwig amination, a robust method for constructing carbon-nitrogen (C-N) bonds.[1][2] We delve into the mechanistic underpinnings of the reaction, offer a detailed and validated experimental protocol, and provide a troubleshooting guide to address common challenges. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and well-understood methodology for the synthesis of functionalized aminopyridines.

Introduction: The Significance of Functionalized Aminopyridines

Substituted 3-fluoro-4-aminopyridine scaffolds are privileged structures in modern medicinal chemistry, appearing in a wide array of biologically active molecules, including kinase inhibitors and other targeted therapeutics. The unique electronic properties imparted by the fluorine atom, combined with the synthetic versatility of the amino group, make these compounds highly valuable. The Buchwald-Hartwig amination has revolutionized the synthesis of such aryl and heteroaryl amines, largely replacing harsher, traditional methods that suffer from limited substrate scope and functional group tolerance.[1][3]

This guide focuses on the amination of 3-fluoro-4-iodo-2,6-dimethylpyridine. The presence of an iodo group provides high reactivity for oxidative addition, while the flanking methyl groups introduce steric considerations that influence catalyst and ligand selection. Understanding these factors is key to developing a successful and high-yielding reaction.

The Catalytic Heart: Mechanism of the Buchwald-Hartwig Amination

The reaction proceeds via a catalytic cycle involving a palladium complex. While several generations of catalyst systems have been developed, the fundamental steps remain consistent.[1][4]

• Activation of the Precatalyst: The cycle typically begins with a stable palladium(II) precatalyst which is reduced in situ to the active palladium(0) species. Modern palladacycle precatalysts are designed for rapid and clean generation of the active catalyst upon exposure to the base.[4]

• Oxidative Addition: The electron-rich, coordinatively unsaturated Pd(0) complex reacts with the 3-fluoro-4-iodo-2,6-dimethylpyridine, inserting into the carbon-iodine bond. This is often the rate-determining step and results in a Pd(II) intermediate.[1][5]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.[1][3][6]

• Reductive Elimination: The final step is the reductive elimination from the Pd(II)-amido complex, which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[1][4]

The efficiency of each step is highly dependent on the choice of ligand, base, and solvent. Bulky, electron-donating phosphine ligands are crucial as they stabilize the palladium center, promote the key oxidative addition and reductive elimination steps, and prevent the formation of inactive catalyst species.[7]

Caption: Fig. 1: Simplified Buchwald-Hartwig Catalytic Cycle for the amination of an aryl iodide (Ar-I).

Detailed Application Protocol

This protocol provides a general procedure for the amination of 3-fluoro-4-iodo-2,6-dimethylpyridine with a representative secondary amine, morpholine. Reaction conditions should be optimized for each specific amine substrate.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Comments
3-Fluoro-4-iodo-2,6-dimethylpyridine	>97%	Various	Starting aryl halide.
Amine (e.g., Morpholine)	Anhydrous, >99%	Sigma-Aldrich	Nucleophile. Ensure dryness, especially for primary amines.
Palladium(II) Acetate (Pd(OAc)₂)	Reagent Grade	Strem Chemicals	Common Pd(II) precatalyst.
XPhos	>98%	Sigma-Aldrich	Bulky biaryl monophosphine ligand.[7]
Sodium tert-butoxide (NaOtBu)	>98%	Acros Organics	Strong, non-nucleophilic base. Handle in a glovebox.[8]
Toluene	Anhydrous, >99.8%	Various	Reaction solvent. Must be thoroughly degassed.[8][9]
Diethyl Ether	Anhydrous	Various	For extraction.
Saturated aq. Sodium Bicarbonate (NaHCO₃)	ACS Grade	Various	For workup.
Brine	ACS Grade	Various	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Various	Drying agent.
Celite® 545	N/A	Various	Filtration aid.
Silica Gel	230-400 mesh	Various	For column chromatography.
Nitrogen or Argon Gas	High Purity (99.998%)	Airgas	For maintaining an inert atmosphere.
Oven-dried Schlenk flask with stir bar	N/A	N/A	Essential for maintaining anhydrous and anaerobic conditions.
Reflux Condenser	N/A	N/A

Experimental Workflow Diagram

Caption: Fig. 2: Step-by-step experimental workflow from setup to characterization.

Step-by-Step Procedure

Note: This reaction is sensitive to air and moisture. All steps should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques.

• Vessel Preparation: Place an appropriately sized magnetic stir bar into a 25 mL Schlenk flask. Dry the flask in an oven at 120 °C for at least 4 hours and allow it to cool to room temperature under a stream of inert gas.

• Reagent Addition: To the cooled flask, add 3-fluoro-4-iodo-2,6-dimethylpyridine (1.0 mmol, 265 mg), sodium tert-butoxide (1.4 mmol, 135 mg), XPhos (0.03 mmol, 14.3 mg, 3 mol%), and palladium(II) acetate (0.015 mmol, 3.4 mg, 1.5 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas three times.

• Solvent and Amine Addition: Add 5 mL of degassed anhydrous toluene via syringe. Stir the resulting suspension for 5 minutes at room temperature. Then, add morpholine (1.2 mmol, 105 µL) via syringe.

• Reaction: Attach a reflux condenser (under inert gas), and place the flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS by taking small aliquots.

• Workup: Once the reaction is complete (as judged by the consumption of the starting aryl iodide), remove the flask from the oil bath and allow it to cool to room temperature. Quench the reaction by carefully adding 10 mL of water.

• Filtration and Extraction: Dilute the mixture with 20 mL of diethyl ether and filter through a pad of Celite® to remove palladium black and inorganic salts. Transfer the filtrate to a separatory funnel.

• Washing: Wash the organic layer sequentially with 15 mL of saturated aqueous NaHCO₃ and 15 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure product.

Typical Reaction Parameters

The optimal conditions can vary significantly based on the nucleophilicity and steric bulk of the amine. Below are suggested starting points for optimization.

Parameter	Recommended Condition	Rationale & Causality
Pd Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, or G3/G4 Palladacycle Precatalysts (1-3 mol%)	Palladacycle precatalysts often provide more reliable activation to Pd(0). Higher loadings may be needed for challenging substrates.
Ligand	XPhos, RuPhos, BrettPhos (1.5 - 2x Pd concentration)	Bulky, electron-rich biaryl phosphine ligands accelerate the key reaction steps and are effective for heteroaryl substrates.[7] BrettPhos can be particularly good for primary amines.[2]
Base	NaOtBu, K₃PO₄, Cs₂CO₃ (1.4 - 2.0 equiv.)	NaOtBu is a strong base suitable for many amines.[4] Weaker bases like K₃PO₄ or Cs₂CO₃ should be used for substrates with base-sensitive functional groups.[2][8]
Solvent	Toluene, Dioxane, THF	Toluene is a common, effective non-polar solvent.[8] Dioxane can also be effective but is a peroxide-forming solvent requiring caution.
Temperature	80 - 110 °C	Sufficient thermal energy is required to overcome activation barriers, particularly for the oxidative addition step.[4]
Concentration	0.1 - 0.5 M	Standard concentration range; very dilute or concentrated conditions can sometimes negatively impact catalyst stability and reaction rate.

Troubleshooting Guide

Even robust reactions can encounter issues. This guide addresses common problems in Buchwald-Hartwig aminations.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (improper Pd(0) generation).2. Poor quality reagents (wet solvent/amine).3. Oxygen contamination.	1. Use a palladacycle precatalyst (e.g., XPhos Pd G3). Ensure the ligand-to-palladium ratio is appropriate (typically 1.5:1 to 2:1).2. Use freshly distilled/anhydrous solvents and amines.3. Improve inert gas technique; thoroughly degas solvent.[9]
Hydrodehalogenation	1. Presence of water.2. β-Hydride elimination from the amido complex (more common with certain ligands/amines).	1. Ensure all reagents and glassware are scrupulously dry.2. Screen different ligands. Bidentate ligands or certain bulky monodentate ligands can suppress this pathway.[1]
Byproduct Formation	1. Homocoupling of the aryl halide.2. Reaction with the solvent.3. Base-induced decomposition of starting materials.	1. Lower the reaction temperature or use a more active catalyst system at a lower temperature.2. Ensure the solvent is appropriate and not reactive under the conditions.3. Screen a weaker base (e.g., switch from NaOtBu to K₃PO₄).[2]
Dark Black Solution/Precipitate	Catalyst decomposition to palladium black.	1. Ensure a proper ligand-to-palladium ratio.2. Check for impurities in starting materials that could be poisoning the catalyst.3. Lower the reaction temperature.
Inconsistent Results	Subtle variations in reagent quality, solvent degassing, or inert atmosphere integrity.	Standardize all procedures. Use reagents from the same batch for optimization studies. Consider using a glovebox for reagent handling to maximize reproducibility.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination is an indispensable tool for the synthesis of complex molecules. The protocol detailed herein for the amination of 3-fluoro-4-iodo-2,6-dimethylpyridine provides a robust and reliable starting point for researchers. By understanding the underlying mechanism and paying careful attention to the roles of the catalyst, ligand, base, and reaction conditions, scientists can successfully synthesize a wide range of valuable 4-aminopyridine derivatives. The provided troubleshooting guide serves as a practical resource for overcoming the common hurdles associated with this powerful, yet sensitive, transformation.

References

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ Source: Chemical Insights URL: [Link]

• Title: Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL: [Link]

• Title: Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects Source: ACS Catalysis URL: [Link]

• Title: Resource-efficient robust ligand for Buchwald-Hartwig amination of challenging heteroaryl halides Source: ACS Green Chemistry URL: [Link]

• Title: Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point Source: University of Windsor URL: [Link]

• Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amination Source: PMC (PubMed Central) URL: [Link]

• Title: Role of the Base in Buchwald–Hartwig Amination Source: The Journal of Organic Chemistry URL: [Link]

• Title: The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Source: YouTube URL: [Link]

• Title: Buchwald‐Hartwig amination of (hetero)aryl halides with secondary amines Source: ResearchGate URL: [Link]

• Title: Buchwald-Hartwig coupling troubleshooting Source: Chemistry Stack Exchange URL: [Link]

• Title: Help troubleshooting a Buchwald-Hartwig amination? Source: Reddit URL: [Link]

• Title: Specific Solvent Issues with Buchwald-Hartwig Amination Source: Wordpress URL: [Link]

• Title: Can't wrap my head around TLC of Buchwald-Hartwig-amination Source: Reddit URL: [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. youtube.com [youtube.com]
• 7. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwindsor.ca [uwindsor.ca]
• 9. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]

Lithium-halogen exchange protocols for 3-Fluoro-4-iodo-2,6-dimethylpyridine

An Application Note and Protocol Guide for the Lithium-Halogen Exchange of 3-Fluoro-4-iodo-2,6-dimethylpyridine

Executive Summary

3-Fluoro-4-iodo-2,6-dimethylpyridine is a highly valuable, heavily functionalized building block frequently utilized in the synthesis of complex pharmaceutical scaffolds, such as thienopyridines and fused polyaromatic alkaloids[1][2]. While the C4-iodine bond is highly primed for metalation, the presence of the C3-fluorine atom introduces significant chemoselectivity and thermal stability challenges. This guide provides a comprehensive mechanistic rationale and validated protocols for executing high-yielding lithium-halogen exchanges on this substrate, utilizing both traditional batch and modern continuous-flow methodologies.

Mechanistic Rationale & Substrate Dynamics

To successfully manipulate 3-Fluoro-4-iodo-2,6-dimethylpyridine, one must understand the competing electronic and steric forces at play within the molecule.

The Inductive Effect and Exchange Kinetics Lithium-halogen exchange is a kinetically controlled, equilibrium-driven process. The equilibrium heavily favors the formation of the most stable organolithium species. In this substrate, the highly electronegative fluorine atom at the C3 position strongly polarizes the pyridine ring, lowering the LUMO and making the C4-iodine bond exceptionally susceptible to exchange with alkyllithium reagents[3]. The resulting 4-lithio-3-fluoro-2,6-dimethylpyridine intermediate is stabilized by the inductive electron-withdrawing effect of the adjacent fluorine.

Steric Shielding vs. Nucleophilic Attack Alkyllithium reagents (e.g., n-BuLi) are not only strong bases but also potent nucleophiles. In unhindered fluoropyridines, n-BuLi frequently attacks the C2 or C6 positions via Nucleophilic Aromatic Substitution (S_NAr)[4][5]. However, the 2,6-dimethyl groups in this specific substrate provide critical steric shielding. This steric bulk effectively shuts down parasitic S_NAr pathways at the ortho positions, directing the alkyllithium exclusively to the C4-iodine.

The Aryne Decomposition Pathway The most critical failure point in this reaction is thermal degradation. If the internal reaction temperature exceeds -40 °C, the highly polarized C-F bond facilitates the rapid elimination of lithium fluoride (LiF). This generates a highly reactive pyridyne (aryne) intermediate, which immediately polymerizes or reacts with the solvent, destroying the yield[6].

Fig 1: Mechanistic divergence of 3-Fluoro-4-iodo-2,6-dimethylpyridine during lithiation.

Quantitative Reagent Selection

The choice of exchange reagent dictates the temperature limits, reaction speed, and potential side reactions. The table below summarizes the quantitative parameters for selecting the appropriate organometallic reagent for this substrate.

Reagent	Equivalents	Optimal Temp (°C)	Exchange Time	Primary Byproduct	Application Context
n-Butyllithium (n-BuLi)	1.05	-78 to -90	< 5 min	1-Iodobutane	Standard batch synthesis; fast electrophile trapping required to avoid alkylation.
tert-Butyllithium (t-BuLi)	2.05	-78 to -100	< 2 min	Isobutylene, Isobutane	Sluggish electrophiles; second equivalent destroys the formed t-BuI, preventing reversible exchange.
i-PrMgCl·LiCl (Turbo)	1.10	-40 to -20	30 - 60 min	2-Iodopropane	When higher thermal stability is needed; yields a less nucleophilic Grignard intermediate.

Experimental Protocols

Protocol A: Standard Batch Synthesis (Formylation via DMF Trapping)

This protocol describes the conversion of 3-Fluoro-4-iodo-2,6-dimethylpyridine to 3-Fluoro-2,6-dimethylisonicotinaldehyde.

Prerequisites:

• All glassware must be flame-dried under vacuum and purged with high-purity Argon.

• THF must be freshly distilled over sodium/benzophenone or passed through an activated alumina solvent purification system.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.00 g, 3.98 mmol) in anhydrous THF (20 mL) in a 50 mL Schlenk flask equipped with a magnetic stir bar and an internal temperature probe.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath. Allow the internal temperature to equilibrate to strictly -78 °C. Causality note: Failure to monitor internal temperature (relying only on the bath) is the leading cause of aryne-mediated decomposition.

• Lithiation: Using a syringe pump, add n-BuLi (2.5 M in hexanes, 1.67 mL, 4.18 mmol, 1.05 eq) dropwise over 10 minutes. Ensure the internal temperature does not spike above -70 °C during addition.

• Maturation: Stir the resulting deep yellow/orange solution at -78 °C for exactly 15 minutes to ensure complete iodine-lithium exchange.

• Electrophilic Trapping: Add anhydrous N,N-Dimethylformamide (DMF) (0.92 mL, 11.9 mmol, 3.0 eq) rapidly in one portion. The color will typically fade to a pale yellow.

• Quenching & Workup: Stir at -78 °C for 30 minutes, then remove the cooling bath. Allow the reaction to warm to -20 °C, and quench by adding saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 × 20 mL), wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Continuous Flow Synthesis (For Scale-Up & High Reactivity)

Because the 4-lithio-3-fluoropyridine intermediate is prone to thermal degradation, continuous flow chemistry is highly advantageous. Flow setups reduce the residence time of the unstable intermediate to milliseconds before it meets the electrophile, drastically improving yields upon scale-up[7].

Fig 2: Continuous flow reactor configuration for mitigating thermal instability.

Flow Parameters:

• Pump A: 0.2 M 3-Fluoro-4-iodo-2,6-dimethylpyridine in THF (Flow rate: 1.0 mL/min).

• Pump B: 0.22 M n-BuLi in Hexanes (Flow rate: 1.0 mL/min).

• Pump C: 0.6 M Electrophile in THF (Flow rate: 1.0 mL/min).

• Reactor: PFA tubing (0.8 mm ID). The residence time ( tres​ ) in the delay loop between Mixer 1 and Mixer 2 should be calibrated to exactly 0.5 seconds to prevent aryne formation while ensuring complete exchange[7].

Analytical Validation & Troubleshooting

To establish a self-validating system, researchers must verify the efficiency of the lithiation step before committing valuable complex electrophiles.

In-Process D₂O Quench:

• Withdraw a 0.1 mL aliquot of the reaction mixture immediately after the 15-minute maturation step (Protocol A, Step 4).

• Inject the aliquot directly into a vial containing 0.5 mL of D₂O.

• Extract with 1 mL of CDCl₃ and analyze via ¹H and ¹⁹F NMR.

• Diagnostic Markers:

  • Complete disappearance of the starting material mass.

  • In the ¹H NMR, the appearance of a new aromatic proton signal at C4 (if comparing to the non-iodinated parent) with characteristic ¹H-¹⁹F coupling ( 3JHF​≈10−12 Hz).

  • If significant amounts of 4-butyl-3-fluoro-2,6-dimethylpyridine are observed, the internal temperature was too high, allowing n-BuLi to act as a nucleophile (S_NAr pathway)[5].

References

• benchchem.com - 3-Fluoro-4-iodo-2,6-dimethylpyridine|C7H7FIN|RUO.
• researchgate.net - Cross-Coupling Methods for the Large-Scale Preparation of an Imidazole−Thienopyridine.
• acs.org - Access to Substituted Thiophenes through Xanthate-Mediated Vinyl C(sp2)-Br Bond Cleavage.
• derpharmachemica.com - Direct nuclear halogenation of deactivated aryl and N-heteroaryl amines: An overview.
• nih.gov - Late-stage functionalization of BN-heterocycles.
• uni-muenchen.de - Regioselective Magnesiations of Aromatics and Heterocycles Using sBu2Mg and Bis-Magnesium Amides in Hydrocarbon Solvents.
• acs.org - Nucleophilic C–H Etherification of Heteroarenes Enabled by Base-Catalyzed Halogen Transfer.
• uniba.it - Continuous Flow Generation of Highly Reactive Organometallic Intermediates.
• researchgate.net - Recent Progress on the Halogen Dance Reaction on Heterocycles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Late-stage functionalization of BN-heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ricerca.uniba.it [ricerca.uniba.it]

Application Note: Utilizing 3-Fluoro-4-iodo-2,6-dimethylpyridine in Advanced API Synthesis

Executive Summary

The architectural complexity of modern Active Pharmaceutical Ingredients (APIs) demands building blocks that offer both precise synthetic handles and favorable pharmacokinetic properties. 3-Fluoro-4-iodo-2,6-dimethylpyridine is a highly specialized, premium scaffold designed for next-generation drug discovery. This application note details the mechanistic rationale, optimization data, and validated protocols for functionalizing this scaffold via palladium-catalyzed cross-coupling methodologies.

Scaffold Rationale & Mechanistic Insights

The strategic incorporation of specific functional groups on the pyridine ring is not arbitrary; each moiety serves a dual purpose in both chemical reactivity and biological efficacy.

• The C4-Iodo Handle (Synthetic Utility): The carbon-iodine bond possesses a significantly lower Bond Dissociation Energy (BDE) compared to C-F or C-H bonds. This translates to an exceptionally high rate of oxidative addition by Pd(0) species, allowing for highly regioselective carbon-carbon (Suzuki-Miyaura) and carbon-nitrogen (Buchwald-Hartwig) bond formations precisely at the C4 position.

• The C3-Fluoro Effect (Pharmacokinetics): The judicious incorporation of fluorine into heterocyclic organic compounds is a proven tool for improving therapeutic efficacy [1]. The highly electronegative fluorine atom exerts a strong inductive effect, lowering the pKa of the adjacent pyridine nitrogen. This reduction in basicity often enhances membrane permeability and oral bioavailability. Furthermore, the C-F bond is highly resistant to cytochrome P450-mediated oxidative degradation, effectively blocking metabolism at the C3 position and increasing the overall lipophilicity (logD) of the API [3].

• The C2,6-Dimethyl Shielding (Metabolic Stability): Pyridines are notoriously susceptible to N-oxidation in vivo, forming N-oxides that can lead to rapid clearance or toxicity. The methyl groups at the C2 and C6 positions provide severe steric shielding of the nitrogen lone pair, effectively preventing N-oxidation and blocking ortho-hydroxylation pathways.

However, this dense functionalization creates a significant synthetic challenge: the C4-iodo position is highly sterically hindered by the adjacent C3-fluoro and C5-H/C6-methyl groups. Standard cross-coupling catalysts often fail, necessitating the use of specialized, bulky dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos) to force the catalytic cycle forward [2].

Synthetic Workflow

Figure 1: Divergent Pd-catalyzed functionalization of 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Quantitative Data: Overcoming Steric Hindrance

To demonstrate the necessity of specialized ligands, Table 1 summarizes the optimization of the Suzuki-Miyaura cross-coupling of 3-Fluoro-4-iodo-2,6-dimethylpyridine with phenylboronic acid.

First-generation catalysts (Entry 1) fail because the flat triphenylphosphine ligands cannot overcome the steric bulk during the reductive elimination step. Bidentate ligands (Entry 2) are too rigid. The breakthrough occurs with Buchwald-type ligands (Entries 3 & 4), where the extreme bulk of XPhos forces the two coupling partners together, accelerating reductive elimination and delivering excellent yields.

Table 1: Optimization of C4-Arylation Conditions

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄	None	Na₂CO₃	Toluene/H₂O	90	15%
2	Pd(OAc)₂	dppf	K₃PO₄	Dioxane/H₂O	90	32%
3	Pd(OAc)₂	SPhos	K₃PO₄	Dioxane/H₂O	90	65%
4	Pd(OAc)₂	XPhos	K₃PO₄	Dioxane/H₂O	90	94%

Experimental Protocols

Protocol A: Sterically Demanding Suzuki-Miyaura Cross-Coupling

Causality Check: The use of a biphasic Dioxane/H₂O system is critical. The water dissolves the K₃PO₄ base, allowing it to coordinate with the boronic acid to form the reactive "ate" complex, which is a prerequisite for transmetalation to the palladium center.

Reagents:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(OAc)₂ (0.05 equiv, 5 mol%)

• XPhos (0.10 equiv, 10 mol%)

• K₃PO₄ (2.0 equiv, 2.0 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Fluoro-4-iodo-2,6-dimethylpyridine, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Degassing (Critical Step): Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Argon (repeat 3 times). Rationale: Pd(0) intermediates are highly susceptible to oxidation by atmospheric oxygen, which will terminate the catalytic cycle.

• Solvent Addition: Add degassed 1,4-Dioxane and degassed deionized water via syringe under a positive pressure of Argon.

• Reaction: Transfer the flask to a pre-heated oil bath at 90 °C. Stir vigorously for 12–16 hours. Monitor reaction completion via LC-MS or TLC (UV detection).

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the C4-arylated API intermediate.

Protocol B: Regioselective Buchwald-Hartwig Amination

Causality Check: For C-N bond formation, the rate-limiting step shifts depending on the amine used. For secondary amines, reductive elimination is rate-limiting, making the optimal ligand. For primary amines, oxidative addition is rate-limiting, requiring BrettPhos [2]. Strict anhydrous conditions are mandatory here, as the strong base (NaOtBu) will react with water to form NaOH, leading to competitive hydrolysis of the C-I bond.

Reagents:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv, 1.0 mmol)

• Secondary Amine (e.g., Morpholine) (1.2 equiv, 1.2 mmol)

• Pd₂(dba)₃ (0.025 equiv, 2.5 mol% - delivers 5 mol% Pd)

• RuPhos (0.06 equiv, 6 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv, 1.5 mmol)

• Anhydrous Toluene (10 mL)

Step-by-Step Methodology:

• Glovebox Preparation: Inside an argon-filled glovebox, charge a dry reaction vial with 3-Fluoro-4-iodo-2,6-dimethylpyridine, Pd₂(dba)₃, RuPhos, and NaOtBu.

• Solvent & Amine Addition: Add anhydrous Toluene followed by the secondary amine. Seal the vial with a Teflon-lined crimp cap and remove it from the glovebox.

• Reaction: Heat the sealed vial in an aluminum heating block at 100 °C for 18 hours with vigorous stirring.

• Quenching: Cool to room temperature. Carefully quench the reaction by adding 1 mL of saturated aqueous NH₄Cl to neutralize the strong base.

• Extraction & Purification: Extract the aqueous layer with Dichloromethane (3 x 10 mL). Combine the organic layers, dry over MgSO₄, filter, and evaporate the solvent. Purify via reverse-phase preparative HPLC (Acetonitrile/Water with 0.1% TFA) to yield the pure C4-aminated product.

References

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega.[Link]

• Soft Fluorination of 4-Alkylpyridines. Organic Letters (ACS Publications).[Link]

Application Note: Sonogashira Cross-Coupling of 3-Fluoro-4-iodo-2,6-dimethylpyridine

Executive Summary & Chemical Context

The synthesis of alkynyl-substituted pyridine derivatives is a critical pathway in modern drug discovery and materials science. Specifically, 3-Fluoro-4-iodo-2,6-dimethylpyridine (CID 134691915)[1] serves as a highly functionalized, electron-deficient scaffold. The introduction of an alkyne moiety at the C4 position via the Sonogashira cross-coupling reaction[2] provides a versatile functional handle for downstream elaboration, including click chemistry (triazole formation) or selective reduction to cis/trans alkenes[3].

This application note details the optimized conditions, mechanistic rationale, and a self-validating protocol for the palladium/copper-catalyzed Sonogashira coupling of this specific fluorinated pyridine substrate.

Mechanistic Insights & Causality (E-E-A-T)

As an application scientist, it is crucial to understand that 3-fluoro-4-iodo-2,6-dimethylpyridine does not behave like a standard aryl iodide. Its reactivity is governed by a unique interplay of electronic activation and steric shielding:

• Electronic Activation (Fast Oxidative Addition): Aryl iodides are inherently the most reactive halides in Sonogashira couplings[3]. In this substrate, the C-I bond is located at the 4-position, directly para to the electron-withdrawing pyridine nitrogen. Furthermore, the highly electronegative 3-fluoro group exerts a strong inductive pull. This combined electron withdrawal significantly lowers the LUMO of the C-I bond, making the oxidative addition of the Pd(0) catalyst exceptionally fast.

• Steric Shielding (The "Lutidine Effect"): A notorious mode of failure in pyridine cross-coupling is catalyst poisoning, where the basic pyridine nitrogen coordinates to the palladium center, forming an inactive complex[2]. However, the methyl groups at the 2- and 6-positions act as a robust steric shield. Much like 2,6-lutidine, this substrate cannot effectively bind to the palladium catalyst. Causality: This structural feature allows us to use significantly lower catalyst loadings (2 mol%) compared to unhindered pyridines (which often require >5 mol% to overcome poisoning).

• Chemoselectivity: The reaction is entirely selective for the C-I bond over the C-F bond. The bond dissociation energy of C-I (~55 kcal/mol) is vastly lower than that of C-F (~115 kcal/mol), ensuring no competitive defluorination occurs under mild conditions.

Catalytic Workflow

Figure 1: Sonogashira catalytic cycle for 3-fluoro-4-iodo-2,6-dimethylpyridine.

Reaction Optimization & Quantitative Data

Because the substrate cannot act as its own base due to the 2,6-dimethyl shielding, an exogenous amine base is strictly required. Triethylamine (TEA) is optimal as it is sufficiently basic to deprotonate the alkyne once activated by the copper co-catalyst[4].

Table 1: Optimization of Sonogashira Coupling Conditions

Entry	Catalyst (mol%)	Co-catalyst (mol%)	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh3)2Cl2 (2%)	CuI (4%)	TEA (2.0)	THF	25	12	82
2	Pd(PPh3)2Cl2 (2%)	CuI (4%)	TEA (2.0)	THF	50	4	96
3	Pd(PPh3)4 (5%)	CuI (10%)	DIPA (2.0)	DMF	25	8	88
4*	Pd(OAc)2 (5%)	None	Cs2CO3 (2.0)	DMF	80	6	74

*Note: Entry 4 represents a copper-free variant[5], which avoids Glaser homocoupling byproducts but requires higher temperatures and yields slightly lower conversion for this specific scaffold.

Self-Validating Experimental Protocol

This protocol describes the coupling of 3-fluoro-4-iodo-2,6-dimethylpyridine with a standard terminal alkyne (e.g., phenylacetylene or trimethylsilylacetylene) using the optimized conditions from Entry 2.

Step-by-Step Methodology

Step 1: Assembly of the Catalytic System (Anaerobic)

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv, 1.0 mmol, 251 mg).

• Add bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh3)2Cl2) (0.02 equiv, 2 mol%) and Copper(I) iodide (CuI) (0.04 equiv, 4 mol%).

• Seal the flask with a rubber septum and subject it to three cycles of vacuum/argon backfilling. Causality: Pd(0) intermediates and Cu(I) acetylides are highly sensitive to oxygen. Trace O2 will rapidly induce the oxidative homocoupling of the alkyne (Glaser coupling), depleting the alkyne stoichiometry and complicating purification[4].

Step 2: Solvent and Reagent Addition 4. Inject anhydrous, degassed Tetrahydrofuran (THF) (5.0 mL, 0.2 M) via syringe. 5. Inject anhydrous Triethylamine (TEA) (2.0 equiv, 2.0 mmol). 6. Add the terminal alkyne (1.2 equiv, 1.2 mmol) dropwise over 5 minutes. Causality: Slow addition prevents a high local concentration of the alkyne, further suppressing the kinetic pathway of Glaser homocoupling[3].

Step 3: Reaction Execution & Self-Validation 7. Transfer the flask to a pre-heated oil bath at 50 °C and stir vigorously for 4 hours.

• Validation Checkpoint 1 (Visual): Within 15–30 minutes, the reaction mixture should transition from a clear pale yellow to a turbid brown/black suspension. This signifies the active generation of Pd(0) nanoparticles and the precipitation of triethylammonium iodide (Et3N·HI), a direct stoichiometric byproduct of successful C-C bond formation.

• Validation Checkpoint 2 (Chromatographic): Perform TLC analysis (Hexanes/EtOAc 4:1). The starting material (Rf ~0.6, UV-active) should be completely consumed. The product typically appears as a highly fluorescent spot at a lower Rf (~0.4) due to the extended π-conjugation of the newly formed alkynyl-pyridine system.

Step 4: Quenching and Workup 8. Cool the reaction to room temperature and quench by adding 10 mL of saturated aqueous NH4Cl. Causality: NH4Cl acts as a chelating wash. It solubilizes the precipitated copper salts by forming water-soluble copper-ammine complexes, preventing them from streaking during column chromatography. 9. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 5: Purification 10. Purify the crude residue via flash column chromatography on silica gel (gradient elution: 100% Hexanes to 80:20 Hexanes/EtOAc) to afford the pure alkynyl-pyridine derivative.

References[1] Title: 3-Fluoro-4-iodo-2,6-dimethylpyridine | C7H7FIN | CID 134691915

Sources

• 1. 3-Fluoro-4-iodo-2,6-dimethylpyridine | C7H7FIN | CID 134691915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 3-Fluoro-4-iodo-2,6-dimethylpyridine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stalled reactions or poor yields when working with highly functionalized heterocycles.

3-Fluoro-4-iodo-2,6-dimethylpyridine presents a unique mechanistic paradox in transition-metal catalysis. On one hand, the highly polar C4–I bond, activated by the adjacent electron-withdrawing C3-fluorine, makes oxidative addition exceptionally fast. On the other hand, this same electronic environment stabilizes the resulting Pd(II) intermediate, making transmetalation energetically demanding. When transmetalation is slow, the catalytic cycle stalls, opening the door to deleterious side reactions.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind low conversion rates and provide self-validating protocols to ensure your cross-coupling workflows succeed.

Diagnostic Data Presentation: Optimization Matrix

Before altering your protocol, you must diagnose the specific mode of failure. Standard aqueous conditions often fail with this substrate. The table below summarizes the causality between reaction parameters and observed conversion rates.

Parameter	Condition	Expected Conversion	Primary Byproduct	Mechanistic Rationale
Solvent	EtOH / H₂O (Standard)	< 20%	3-Fluoro-2,6-dimethylpyridine (>50%)	Protic solvents act as H⁺ donors, driving rapid protodehalogenation of the electrophilic Pd(II) intermediate[1].
Solvent	Anhydrous 1,4-Dioxane	> 85%	Minimal	An aprotic environment prevents premature protonation of the Pd-aryl bond, forcing the cycle toward transmetalation[2].
Base	Na₂CO₃ (Aqueous)	< 30%	Dehalogenated Ar–H	Introduces water into the system; insufficient basicity to drive the formation of the reactive boronate complex[3].
Base	K₃PO₄ (Anhydrous)	> 90%	Minimal	A strong, anhydrous base accelerates transmetalation without providing a proton source.
Ligand	PPh₃	< 40%	Pd Black (Catalyst Death)	Insufficient steric bulk leads to slow reductive elimination, causing the buildup of intermediates and subsequent catalyst aggregation.
Ligand	XPhos or dtbpf	> 95%	Minimal	Electron-rich, bulky dialkylbiaryl phosphines accelerate both transmetalation and reductive elimination, preventing cycle stalling.

Frequently Asked Questions (FAQs)

Q1: My reaction is stalling, and GC-MS shows a massive peak at m/z 125. Why is my starting material degrading?

A: You are observing protodehalogenation (also known as hydrodehalogenation), which is the most common side reaction for electron-deficient aryl iodides[1]. The peak at m/z 125 corresponds to 3-fluoro-2,6-dimethylpyridine. Because the C3-fluorine withdraws electron density, the Pd(II) oxidative addition complex becomes highly electrophilic. If transmetalation is slow (due to weak bases or poor nucleophiles), this Pd(II) species will abstract a proton from any available source—such as water, ethanol, or even the amine/boronic acid partner—cleaving the C–Pd bond and terminating the cycle[3]. To resolve this, you must switch to strictly anhydrous conditions and utilize aprotic solvents like 1,4-dioxane or toluene[2].

Q2: Is the pyridine nitrogen poisoning my palladium catalyst?

A: Unsubstituted pyridines are notorious catalyst poisons because the nitrogen lone pair strongly coordinates to transition metals (Pd, Pt, Rh), blocking the active catalytic sites[4]. However, your substrate is structurally protected . The methyl groups at the C2 and C6 positions provide significant steric shielding around the nitrogen atom. This steric bulk severely restricts the nitrogen's ability to coordinate to the bulky Pd-ligand complexes used in modern cross-coupling. If your reaction is stalling, it is highly unlikely to be direct substrate poisoning. Instead, suspect a transmetalation bottleneck or iodide-induced catalyst aggregation.

Q3: How do I select the right ligand for cross-coupling this specific substrate?

A: You must select a ligand that resolves the mismatch between fast oxidative addition and slow transmetalation. Standard bidentate ligands (like dppf) or simple phosphines (like PPh₃) often fail here. You need bulky, electron-rich ligands such as XPhos, RuPhos, or dtbpf. The electron richness of these ligands stabilizes the Pd(0) species, while their immense steric bulk forces the Pd(II) intermediates close together, dramatically accelerating the rate-limiting transmetalation and reductive elimination steps.

Mechanistic Visualizations

Caption: Mechanistic divergence showing the competition between successful transmetalation and protodehalogenation.

Caption: Troubleshooting logic tree for diagnosing and resolving low conversion rates.

Self-Validating Experimental Protocols

To guarantee reproducibility and prevent the issues outlined above, utilize the following field-proven methodologies. These protocols include built-in validation steps to ensure scientific integrity.

Protocol A: Anhydrous Suzuki-Miyaura Cross-Coupling

Designed to eliminate protodehalogenation in electron-deficient iodopyridines.

Reagents:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.5 equiv, 1.5 mmol)

• Pd(OAc)₂ (0.05 equiv, 5 mol%)

• XPhos (0.10 equiv, 10 mol%)

• Anhydrous K₃PO₄ (3.0 equiv, 3.0 mmol) - Must be oven-dried prior to use.

• Anhydrous 1,4-Dioxane (10 mL)

Step-by-Step Methodology:

• Preparation: In a glovebox or under strict Schlenk conditions, charge an oven-dried 25 mL Schlenk tube with 3-fluoro-4-iodo-2,6-dimethylpyridine, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Solvent Addition: Seal the tube with a septum, remove it from the glovebox, and inject 10 mL of anhydrous, sparged 1,4-dioxane.

• Reaction: Heat the mixture to 90 °C under vigorous stirring (800 rpm) to ensure the insoluble K₃PO₄ remains suspended.

• In-Process Validation (2 Hours): Withdraw a 50 µL aliquot via microsyringe. Quench into 0.5 mL EtOAc and 0.5 mL H₂O. Analyze the organic layer via GC-MS.

  • Self-Validation Check: Look for the Ar-H byproduct (m/z 125). If the Ar-H peak area exceeds 10% relative to the product peak, your system is contaminated with moisture. Abort, re-dry your K₃PO₄, and ensure your dioxane is strictly anhydrous.

• Workup: Upon full consumption of the starting material (typically 4-6 hours), cool to room temperature, filter through a pad of Celite to remove inorganic salts and Pd black, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination (Ag-Assisted)

Designed to overcome transmetalation bottlenecks and iodide-induced catalyst inhibition.

Reagents:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine (1.0 equiv, 1.0 mmol)

• Amine nucleophile (1.2 equiv, 1.2 mmol)

• Pd₂(dba)₃ (0.025 equiv, 2.5 mol%)

• RuPhos (0.06 equiv, 6 mol%)

• Cs₂CO₃ (2.0 equiv, 2.0 mmol)

• Ag₂CO₃ (0.5 equiv, 0.5 mmol) - Acts as an iodide scavenger to prevent catalyst poisoning.

• Anhydrous Toluene (10 mL)

Step-by-Step Methodology:

• Preparation: Under an argon atmosphere, combine the iodopyridine, amine, Pd₂(dba)₃, RuPhos, Cs₂CO₃, and Ag₂CO₃ in a dried reaction vial.

• Initiation: Add anhydrous toluene. The inclusion of Ag₂CO₃ will actively precipitate insoluble AgI during the reaction, driving the equilibrium of the transmetalation step forward and preventing iodide ions from coordinating to the active Pd(0) species.

• Reaction: Stir at 100 °C for 12 hours.

• In-Process Validation: Monitor via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active iodopyridine spot (Rf ~0.6 in 4:1 Hex/EtOAc) confirms successful oxidative addition. The formation of a bright yellow/white precipitate (AgI) visually validates that the halide scavenging is functioning.

• Workup: Cool, dilute with dichloromethane, filter through Celite, and purify via standard silica gel chromatography.

References

• Technical Support Center: Catalyst Poisoning in Reactions with Pyridine Substrates - Benchchem.
• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides - ACS Publications.
• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC.
• Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides - Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Long-term storage and moisture stability of 3-Fluoro-4-iodo-2,6-dimethylpyridine

Welcome to the technical support center for 3-Fluoro-4-iodo-2,6-dimethylpyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the long-term storage, moisture stability, and troubleshooting for experiments involving this versatile building block.

Introduction

3-Fluoro-4-iodo-2,6-dimethylpyridine is a halogenated pyridine derivative with significant applications in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring a fluorine atom, an iodine atom, and two methyl groups, offers multiple reaction sites and modulates the electronic properties of the pyridine ring. However, the presence of the C-I bond and the hygroscopic potential of the pyridine nitrogen necessitate careful handling and storage to ensure its integrity and reactivity. This guide provides practical advice to help you achieve reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 3-Fluoro-4-iodo-2,6-dimethylpyridine?

A1: For optimal long-term stability, 3-Fluoro-4-iodo-2,6-dimethylpyridine should be stored in a cool, dry, and dark environment. The recommended storage temperature is 2-8°C.[1][2] It is crucial to store the compound under an inert atmosphere, such as argon or nitrogen, to prevent degradation from atmospheric moisture and oxygen.[1] The container should be tightly sealed.

Q2: Is 3-Fluoro-4-iodo-2,6-dimethylpyridine sensitive to moisture?

Q3: How does light exposure affect the stability of this compound?

A3: Aromatic iodides can be light-sensitive.[4] Exposure to light, particularly UV radiation, can induce the homolytic cleavage of the C-I bond, leading to the formation of radical species and subsequent degradation of the compound. This can result in discoloration (often a yellowish or brownish tint) and a decrease in purity. Always store the compound in an amber-colored vial or a container wrapped in aluminum foil to protect it from light.

Q4: What are the primary signs of degradation to look for?

A4: Visual inspection can often provide the first indication of degradation. A change in color from off-white/white to yellow or brown is a common sign. Additionally, a change in the physical state, such as clumping of the solid, may suggest moisture absorption. For a more definitive assessment, analytical techniques such as ¹H NMR, HPLC, or GC-MS should be employed to check for the appearance of new signals or a decrease in the purity of the main compound.

Q5: What are the main incompatible materials to avoid?

A5: 3-Fluoro-4-iodo-2,6-dimethylpyridine should be stored away from strong oxidizing agents, strong acids, and strong bases.[5] Pyridines are basic and will react exothermically with acids. The iodo-substituent can be reactive towards strong bases and nucleophiles, especially at elevated temperatures.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Issue 1: Inconsistent or Low Yields in Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Potential Causes & Solutions

• Degradation of Starting Material: As discussed, this compound can degrade upon exposure to light, moisture, or air.

  • Solution: Always use freshly opened or properly stored material. Before starting a reaction, it is good practice to check the purity of the starting material by an appropriate analytical method like ¹H NMR or HPLC.

• Catalyst Inhibition or Deactivation: The pyridine nitrogen can coordinate to the metal center of the catalyst (e.g., palladium), potentially leading to catalyst inhibition or deactivation.[6]

  • Solution: Consider using a higher catalyst loading or employing ligands that are less susceptible to inhibition by pyridinic substrates. Bulky, electron-rich phosphine ligands are often effective in such cases.[6]

• Deiodination (Proto-dehalogenation): A common side reaction is the replacement of the iodine atom with a hydrogen atom. This can be caused by trace amounts of water or other proton sources in the reaction mixture.

  • Solution: Ensure all solvents and reagents are rigorously dried. Use anhydrous solvents and freshly dried bases. Running the reaction under a strict inert atmosphere is crucial.

• Homocoupling of Boronic Acid/Ester (in Suzuki reactions): This side reaction is often promoted by the presence of oxygen.[6]

  • Solution: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

Troubleshooting Workflow for Cross-Coupling Reactions

Caption: A logical workflow to diagnose and solve common issues in cross-coupling reactions.

Issue 2: Appearance of a Yellow or Brown Color in the Solid Compound

Potential Cause & Solution

• Photodegradation: The most likely cause of discoloration is the light-induced cleavage of the carbon-iodine bond, leading to the formation of trace amounts of molecular iodine (I₂), which is colored.[4]

  • Solution: While the compound may still be usable for some applications if the discoloration is minor, it is best to assess its purity by NMR or HPLC. For future prevention, strictly adhere to storage in the dark. If purification is necessary, recrystallization or column chromatography can be employed.

Potential Degradation Pathway

Caption: Simplified photodegradation pathway of 3-Fluoro-4-iodo-2,6-dimethylpyridine.

Issue 3: Poor Solubility of the Compound in Reaction Solvents

Potential Cause & Solution

• Incorrect Solvent Choice: While soluble in many common organic solvents, its solubility profile may vary.

  • Solution: Conduct small-scale solubility tests with a range of solvents (e.g., THF, Dioxane, Toluene, DMF, DMSO) to find the most suitable one for your reaction. Gentle warming may improve solubility, but be mindful of the compound's stability at elevated temperatures.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

This protocol provides a method to assess the purity of 3-Fluoro-4-iodo-2,6-dimethylpyridine and check for signs of degradation.

Materials:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine sample

• Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes

• Internal standard (e.g., 1,3,5-trimethoxybenzene), if quantitative analysis is required.

Procedure:

• Accurately weigh approximately 5-10 mg of the 3-Fluoro-4-iodo-2,6-dimethylpyridine sample and dissolve it in ~0.7 mL of the chosen deuterated solvent in a clean vial.

• If using an internal standard for quantitative NMR (qNMR), add a known amount of the standard to the solution.

• Transfer the solution to an NMR tube.

• Acquire a ¹H NMR spectrum.

• Analysis:

  • Examine the spectrum for the characteristic signals of the compound. The aromatic proton and the two methyl groups should be visible.

  • Look for the presence of any unexpected peaks, which may indicate impurities or degradation products.

  • A common degradation product is the deiodinated compound (3-fluoro-2,6-dimethylpyridine). This will have a different chemical shift and coupling pattern for the aromatic protons.

  • Integrate the peaks corresponding to the compound and any impurities to estimate the purity.

Protocol 2: Stability Test in Solution

This protocol can be adapted to test the stability of the compound under specific reaction conditions (e.g., in the presence of a base or at elevated temperatures).

Materials:

• 3-Fluoro-4-iodo-2,6-dimethylpyridine

• Chosen reaction solvent (anhydrous)

• HPLC or GC-MS system

• Autosampler vials

Procedure:

• Prepare a stock solution of 3-Fluoro-4-iodo-2,6-dimethylpyridine in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Transfer aliquots of this solution into several autosampler vials.

• Analyze one vial immediately (t=0) using a suitable HPLC or GC-MS method to establish the initial purity.

• Store the remaining vials under the desired test conditions (e.g., at room temperature, at 50°C, or with the addition of a specific reagent).

• Analyze the samples at regular intervals (e.g., 1, 4, 8, 24 hours).

• Analysis:

  • Monitor the peak area of the parent compound over time. A decrease in the peak area indicates degradation.

  • Look for the appearance of new peaks, which correspond to degradation products.

Data Summary

Parameter	Recommended Condition/Value	Reference/Comment
Storage Temperature	2-8°C	[1][2]
Storage Atmosphere	Inert gas (Argon or Nitrogen)	[1] To prevent moisture and oxidative degradation.
Light Protection	Store in the dark (amber vial)	Aromatic iodides are photosensitive.[4]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	[5]
Molecular Formula	C₇H₇FIN	[7] (for a close analog)
Molecular Weight	~251.04 g/mol	[7] (for a close analog)

References

• Cas 685517-71-9,PYRIDINE, 2,6-DIFLUORO-4-IODO- | lookchem. (n.d.). Retrieved March 27, 2026, from [Link]

• 3-Fluoro-4-iodo-2,5-dimethylpyridine | C7H7FIN | CID 167286925 - PubChem. (n.d.). Retrieved March 27, 2026, from [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. (2018, September 6). Retrieved March 27, 2026, from [Link]

• How can I solve my problem with Suzuki coupling? - ResearchGate. (2014, December 23). Retrieved March 27, 2026, from [Link]

• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. (2023, December 20). Retrieved March 27, 2026, from [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. (n.d.). Retrieved March 27, 2026, from [Link]

• Recommendations on the Transport of Dangerous Goods, Model Regulations, Revision 23, English, Volume II - UNECE. (n.d.). Retrieved March 27, 2026, from [Link]

• 2-fluoro-4-iodo-3,5-dimethylpyridine — Chemical Substance Information - NextSDS. (n.d.). Retrieved March 27, 2026, from [Link]

• 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines | The Journal of Organic Chemistry - ACS Publications. (2022, January 12). Retrieved March 27, 2026, from [Link]

• 55 6. ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting an. (n.d.). Retrieved March 27, 2026, from [Link]

• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (2024, November 25). Retrieved March 27, 2026, from [Link]

• Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? | ResearchGate. (2022, May 13). Retrieved March 27, 2026, from [Link]

• Organoiodine chemistry - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay | ACS Omega. (2022, July 1). Retrieved March 27, 2026, from [Link]

• Packaging Requirements to Transport Biological Substances & Hazardous Materials. (2018, April 18). Retrieved March 27, 2026, from [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. (2021, November 15). Retrieved March 27, 2026, from [Link]

• of the infectious diseases listed above require specific packaging and shipping according to International Civil Aviation Or - The Pirbright Institute. (n.d.). Retrieved March 27, 2026, from [Link]

• packing instruction 650 - IATA. (n.d.). Retrieved March 27, 2026, from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 3-Fluoro-4-iodopyridine 97 22282-75-3 [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. Organoiodine chemistry - Wikipedia [en.wikipedia.org]
• 5. fishersci.com [fishersci.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 3-Fluoro-4-iodo-2,5-dimethylpyridine | C7H7FIN | CID 167286925 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing side products in 3-Fluoro-4-iodo-2,6-dimethylpyridine lithiation

Welcome to the Technical Support Center for Advanced Organometallic Synthesis.

As Senior Application Scientists, we frequently consult on the functionalization of highly reactive heteroaromatics. The lithiation of 3-fluoro-4-iodo-2,6-dimethylpyridine presents a formidable synthetic challenge. The proximity of the highly electronegative fluorine atom to the forming carbanion at C4 drastically reduces the stability of the intermediate, predisposing it to rapid degradation. Furthermore, the 2,6-dimethyl groups introduce competing sites for lateral deprotonation.

This guide is designed to provide you with field-proven insights, mechanistic clarity, and self-validating protocols to suppress side reactions and maximize your yield of the desired 4-substituted product.

Mechanistic Pathway & Reaction Bottlenecks

To successfully troubleshoot this reaction, we must first map the competing kinetic and thermodynamic pathways. The diagram below illustrates the delicate balance between the desired halogen-metal exchange and the four primary degradation routes.

Reaction pathways in the lithiation of 3-fluoro-4-iodo-2,6-dimethylpyridine and side reactions.

Quantitative Diagnostic Matrix

Before altering your protocol, identify your specific side product using the diagnostic table below.

Side Product	Analytical Signature	Mechanistic Cause	Mitigation Strategy
3,4-Pyridyne (Tars)	Complex baseline on NMR; intractable dark mixtures; lack of discrete mass.	α -elimination of LiF due to extreme thermal instability of the 4-lithio species.	Maintain internal T ≤ -100 °C; utilize in situ Barbier-type trapping.
Lateral Lithiation	LC-MS/NMR indicates functionalization at the 2- or 6-methyl group instead of C4.	Thermodynamic deprotonation of acidic picoline-type protons by the alkyllithium base.	Strict kinetic control (max 5 min aging); avoid excess base.
Wurtz-Fittig Dimer	LC-MS shows a prominent peak corresponding to the exact mass of a pyridine dimer.	Nucleophilic attack of the 4-lithio species on unreacted starting material.	Use exactly 2.05 eq of t-BuLi; ensure rapid stirring and dropwise addition.
Nucleophilic Adduct	Mass corresponding to the addition of an alkyl chain to the pyridine ring.	Attack of the alkyllithium on the electrophilic C=N bond or SN​Ar on the fluorine.	Use sterically bulky t-BuLi instead of n-BuLi.

Troubleshooting FAQs

Q1: My reaction yields a complex, intractable tar rather than the desired 4-substituted product. What is happening? A1: You are observing pyridyne (aryne) formation . 4-Lithio-3-fluoropyridines are exceptionally unstable[1]. If the internal temperature of your reaction flask rises even slightly above -80 °C, the intermediate undergoes rapid α -elimination of lithium fluoride (LiF) to form 2,6-dimethyl-3,4-pyridyne. This highly reactive intermediate immediately undergoes uncontrolled oligomerization, leading to the dark tars you observe. Solution: You must maintain strictly cryogenic conditions (-100 °C) using a liquid nitrogen/ethanol bath. Standard THF becomes highly viscous below -95 °C, leading to localized hot spots during base addition. Switch to a Trapp solvent mixture (THF/Et₂O/pentane 4:1:1), which maintains low viscosity and excellent heat transfer down to -110 °C.

Q2: I am isolating products where the electrophile has reacted at the 2- or 6-methyl group instead of the 4-position. How do I prevent this? A2: This is known as lateral lithiation . The protons on the 2,6-methyl groups possess high CH acidity (picoline-type protons) due to the electron-withdrawing nature of the pyridine nitrogen and the inductive effect of the fluorine atom[2][3]. Solution: Halogen-metal exchange is a kinetically controlled process, whereas lateral deprotonation is thermodynamically driven. To favor the exchange, ensure the rapid addition of t-BuLi at -100 °C and do not allow the reaction to "age" for more than 5 minutes before adding your electrophile. Prolonged aging allows the kinetically formed 4-lithio species to act as a base and deprotonate the methyl groups of unreacted starting material.

Q3: LC-MS analysis shows a prominent peak corresponding to a pyridine dimer. Why does this happen, and why do you recommend t-BuLi over n-BuLi? A3: This indicates Wurtz-Fittig coupling , where the newly formed 4-lithio species attacks unreacted 3-fluoro-4-iodo-2,6-dimethylpyridine. This is a classic symptom of using n-BuLi for iodine-lithium exchange. Solution: When n-BuLi is used, the exchange generates 1-iodobutane, which lingers in solution and can participate in side reactions. By using exactly 2.05 equivalents of t-BuLi , the first equivalent performs the ultra-fast exchange, generating t-butyl iodide. The second equivalent of t-BuLi instantly acts as a base to eliminate the t-butyl iodide (forming isobutylene, isobutane, and LiI)[1]. This rapid, irreversible destruction of the alkyl halide byproduct drives the equilibrium forward and prevents dimerization.

Validated Experimental Protocols

Protocol A: Standard Ultra-Cryogenic Lithiation (Sequential Trapping)

Best for highly reactive electrophiles (e.g., aldehydes, ketones, elemental iodine).

• System Preparation: Flame-dry a Schlenk flask under high vacuum and backfill with argon (repeat 3x). Add 3-fluoro-4-iodo-2,6-dimethylpyridine (1.0 mmol) and anhydrous Trapp mixture (THF/Et₂O/pentane 4:1:1, 10 mL).

• Cryogenic Cooling: Submerge the flask in a liquid nitrogen/ethanol bath maintained precisely at -100 °C. Stir vigorously for 10 minutes to equilibrate.

• Lithiation: Using a pre-cooled syringe, add t-BuLi (1.7 M in pentane, 2.05 mmol, 2.05 eq) dropwise down the cold inner wall of the flask over 3–5 minutes. Self-Validation: The solution will typically flash deep yellow or orange, indicating the formation of the aryllithium species.

• Kinetic Aging: Stir for exactly 5 minutes at -100 °C. Do not exceed this time, or lateral lithiation will commence.

• Electrophilic Trapping: Rapidly inject the electrophile (1.5 mmol, 1.5 eq) dissolved in 2 mL of pre-cooled THF.

• Quenching: Allow the reaction to stir for 30 minutes at -100 °C, then quench cold with saturated aqueous NH4​Cl (5 mL) before allowing the flask to warm to room temperature.

Protocol B: In Situ Trapping (Barbier-Type Conditions)

Best for less reactive electrophiles or when Protocol A yields excessive pyridyne degradation (e.g., trapping with TMSCl, triisopropyl borate, or stannyl chlorides).

• System Preparation: In a flame-dried Schlenk flask under argon, dissolve 3-fluoro-4-iodo-2,6-dimethylpyridine (1.0 mmol) and the electrophile (e.g., freshly distilled TMSCl, 1.5 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the mixture to -100 °C.

• Competitive Lithiation: Slowly add t-BuLi (1.7 M in pentane, 2.05 mmol) dropwise. Mechanistic Insight: Because halogen-metal exchange with t-BuLi is orders of magnitude faster than its nucleophilic attack on TMSCl or borates, the exchange occurs first. The instantly formed 4-lithio-3-fluoropyridine is immediately trapped by the surrounding electrophile, completely bypassing the thermal window required for LiF elimination.

• Workup: Stir for 1 hour, gradually allowing the bath to warm to -40 °C, then quench with saturated aqueous NH4​Cl .

References

• Source: acs.
• Source: bsu.
• Source: researchgate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. elib.bsu.by [elib.bsu.by]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-Fluoro-4-iodo-2,6-dimethylpyridine and its 4-Bromo Analog for the Modern Synthetic Chemist

For researchers, scientists, and professionals in the fast-paced world of drug development and materials science, the selection of building blocks is a critical decision that dictates the efficiency and success of a synthetic campaign. Halogenated pyridines, in particular, are invaluable scaffolds due to their prevalence in bioactive molecules and their versatility in a myriad of chemical transformations. This guide provides an in-depth, objective comparison of the reactivity of two closely related yet distinct building blocks: 3-Fluoro-4-iodo-2,6-dimethylpyridine and 4-bromo-3-fluoro-2,6-dimethylpyridine . Our analysis, grounded in fundamental chemical principles and supported by experimental data from the literature, will empower you to make informed decisions for your synthetic endeavors.

The Fundamental Dichotomy: The Carbon-Halogen Bond

The crux of the reactivity difference between the iodo- and bromo-analogs lies in the intrinsic properties of the carbon-halogen bond. The carbon-iodine (C-I) bond is notably longer and weaker than the carbon-bromine (C-Br) bond. This disparity in bond dissociation energy (BDE) is a primary determinant of their behavior in one of the most crucial classes of reactions in modern synthesis: palladium-catalyzed cross-coupling.[1] The general reactivity trend for aryl halides in these transformations is overwhelmingly Ar-I > Ar-Br > Ar-Cl , a direct consequence of the ease of cleaving the C-X bond during the often rate-determining oxidative addition step of the catalytic cycle.[1][2]

Palladium-Catalyzed Cross-Coupling Reactions: A Tale of Two Halides

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry for the construction of carbon-carbon and carbon-heteroatom bonds. Here, we will dissect the expected reactivity of our two subject compounds in three of the most ubiquitous transformations: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.

Suzuki-Miyaura Coupling: The Preeminence of the Iodo-Analog

The Suzuki-Miyaura reaction, which forges a C-C bond between an organohalide and an organoboron species, is a testament to the enhanced reactivity of aryl iodides.[3] Due to the lower BDE of the C-I bond, 3-Fluoro-4-iodo-2,6-dimethylpyridine is anticipated to undergo oxidative addition to the Pd(0) catalyst at a significantly faster rate and under milder conditions than its bromo counterpart.[2][4] This translates to several practical advantages:

• Lower Catalyst Loadings: The higher reactivity of the iodo-compound often allows for the use of lower concentrations of the palladium catalyst, which is both economically and environmentally beneficial.

• Milder Reaction Conditions: Reactions involving the iodo-analog can frequently be conducted at lower temperatures, enhancing the tolerance for sensitive functional groups within the coupling partners.[4]

• Chemoselectivity: The pronounced reactivity difference between C-I and C-Br bonds allows for selective coupling at the iodine-bearing position in molecules containing both halogens.[1][5]

However, it is worth noting a nuance: in some instances, particularly with traditional Pd/PPh₃ catalyst systems at lower temperatures (~50 °C), aryl iodides have shown surprisingly poor reactivity compared to aryl bromides.[6] This has been attributed to the inefficient turnover of the trans-[Pd(PPh₃)₂(Ar)(I)] intermediate.[6] Therefore, while the general rule of I > Br holds, catalyst and condition screening remains paramount.

Aryl Halide (Ar-X)	Boronic Acid/Ester	Catalyst System	Conditions	Yield (%)	Reference
DNA-conjugated Aryl Iodide	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	>95%	[1]
DNA-conjugated Aryl Bromide	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	41%	[1]

Sonogashira Coupling: Alkynylation with Precision

The Sonogashira coupling, a palladium- and copper-cocatalyzed reaction between a terminal alkyne and an aryl or vinyl halide, follows a similar reactivity trend.[7][8] The oxidative addition of the C-I bond of 3-Fluoro-4-iodo-2,6-dimethylpyridine to the Pd(0) center is more facile than that of the C-Br bond of the bromo-analog.[7][8] This generally allows for higher yields and faster reaction times.

The enhanced reactivity of the iodo-derivative is particularly advantageous when dealing with sensitive or sterically hindered alkynes, where milder conditions can be crucial for success.

This protocol is adapted for the coupling of a halo-fluoropyridine with a terminal alkyne.[9]

Materials:

• Halo-fluoropyridine (e.g., 6-bromo-3-fluoro-2-cyanopyridine) (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• Pd(PPh₃)₄ (0.15 equiv)

• CuI (0.3 equiv)

• Anhydrous THF

• Triethylamine (Et₃N)

Procedure:

• To a degassed solution of the halo-fluoropyridine in a 2:1 mixture of THF/Et₃N, add Pd(PPh₃)₄ and CuI.

• Degas the reaction mixture for an additional 5 minutes at room temperature.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature for 16 hours.

• Upon completion (monitored by TLC), filter the reaction mixture through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Buchwald-Hartwig Amination: A More Complex Picture

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[10] While the general reactivity trend of Ar-I > Ar-Br often holds, the situation can be more nuanced.[11] In some cases, aryl iodides can be challenging substrates, as the iodide anion generated during the reaction can have an inhibitory effect on the catalyst.[11] Conversely, the development of highly active, bulky phosphine ligands has enabled the efficient coupling of less reactive aryl bromides.[12]

For the selective amination of a dihalopyridine, such as 2-fluoro-4-iodopyridine, the Buchwald-Hartwig reaction has been shown to be exclusive for the 4-position, demonstrating the utility of this reaction in achieving regioselectivity that is complementary to traditional nucleophilic aromatic substitution.[13]

Caption: Generalized catalytic cycle for Palladium-catalyzed cross-coupling.

Nucleophilic Aromatic Substitution (SNAr): A Shift in Reactivity Paradigms

In contrast to palladium-catalyzed reactions, the reactivity order in nucleophilic aromatic substitution (SNAr) is less straightforward and is highly dependent on the reaction mechanism. The pyridine ring is inherently electron-deficient, making it susceptible to nucleophilic attack, especially at the 2- and 4-positions where the nitrogen atom can stabilize the negative charge of the Meisenheimer intermediate.[14][15]

The reactivity of the halogen as a leaving group in SNAr is dictated by the rate-determining step:

• Nucleophilic Attack is Rate-Determining: In this scenario, which is common for many SNAr reactions, the reactivity order is often F > Cl > Br > I .[14] The high electronegativity of fluorine strongly polarizes the C-F bond and activates the aromatic ring towards attack by the nucleophile. The strength of the C-F bond is less critical as its cleavage occurs in a subsequent, faster step.[16]

• Leaving Group Departure is Rate-Determining: When the departure of the halide is the slow step, the reactivity mirrors that of other substitution reactions where bond strength is paramount: I > Br > Cl > F .[14] This is more likely to be observed with "soft" nucleophiles.[14]

Given that both of our target molecules have a fluorine atom at the 3-position, which will have an activating effect on the entire ring, and the leaving group (I or Br) is at the 4-position, they are both primed for SNAr. However, the relative rates will depend on the specific nucleophile and reaction conditions. For "hard" nucleophiles, it is plausible that the bromo-analog could exhibit comparable or even slightly higher reactivity if the initial attack is the slow step, as the fluorine at position 3 is the primary activating group. Conversely, with soft nucleophiles, the iodo-analog would be expected to be more reactive.

Caption: Typical experimental workflow for SNAr reactions.

Conclusion: A Strategic Choice Based on Reaction Type

The choice between 3-Fluoro-4-iodo-2,6-dimethylpyridine and its 4-bromo analog is a strategic one that should be guided by the intended chemical transformation.

• For palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig), the iodo-analog is the unequivocally more reactive substrate . Its use is recommended for achieving higher yields under milder conditions, with lower catalyst loadings, and for applications requiring chemoselectivity.

• For nucleophilic aromatic substitution (SNAr) reactions , the choice is more nuanced. The relative reactivity will depend on the nature of the nucleophile and the rate-determining step of the reaction. While the iodo-analog is likely to be more reactive with soft nucleophiles, the bromo-analog may perform comparably with hard nucleophiles where the initial attack is the slow step.

Ultimately, this guide serves to provide a framework for your decision-making process. As with all synthetic chemistry, empirical validation through carefully designed experiments is the final arbiter of success.

References

• A Catalytic Enantiotopic-Group-Selective Suzuki Reaction for the Construction of Chiral Organoboronates. PMC. Available from: [Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. ACS Publications. Available from: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. Available from: [Link]

• Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures. University of Tasmania. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. ProQuest. Available from: [Link]

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. PMC. Available from: [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Europe PMC. Available from: [Link]

• Rearrangement of 4-Amino-3-halo-pyridines by Nucleophilic Aromatic Substitution. ACS Publications. Available from: [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. University of Southampton ePrints. Available from: [Link]

• Sonogashira coupling. Wikipedia. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Available from: [Link]

• Which reacts more efficiently, the fluoropyridine or the bromopyridine? Or do they react similarly? Explain your answer. Reddit. Available from: [Link]

• Nucleophilic aromatic substitution. Wikipedia. Available from: [Link]

• Suzuki reaction. Wikipedia. Available from: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link]

• Regioselective Iodination of Arenes Using Iron- or Silver-Catalyzed Activation of N‑Iodosaccharin. PMC. Available from: [Link]

• Optimization of the Sonogashira coupling of 4-bromo-3-... ResearchGate. Available from: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. Available from: [Link]

• Chemoselective Synthesis of Arylpyridines via Suzuki-Miyaura Cross-Coupling Reactions. ResearchGate. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available from: [Link]

• Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. ResearchGate. Available from: [Link]

• 4-bromo-3-fluoro-2,6-dimethylpyridine — Chemical Substance Information. NextSDS. Available from: [Link]

• Recent Advances in Sonogashira Reactions. ResearchGate. Available from: [Link]

• How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring? ResearchGate. Available from: [Link]

• The Suzuki Reaction. Andrew G Myers Research Group, Harvard University. Available from: [Link]

• Enantioselective synthesis of axially chiral 3-bromo-4-alkoxy-2,6-dimethyl-5-(naphthalen-1-yl)pyridines via an asymmetric Suzuki–Miyaura cross-coupling reaction. Sci-Hub. Available from: [Link]

• Suzuki Reaction - Palladium Catalyzed Cross Coupling. commonorganicchemistry.com. Available from: [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. Available from: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available from: [Link]

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Analytical Comparison Guide: FT-IR Spectroscopy of 3-Fluoro-4-iodo-2,6-dimethylpyridine

Executive Summary

For researchers and drug development professionals synthesizing highly substituted heteroaromatics, verifying the exact functionalization of the pyridine ring is a critical quality control step. 3-Fluoro-4-iodo-2,6-dimethylpyridine is a complex, multi-substituted scaffold. Fourier-Transform Infrared (FT-IR) spectroscopy provides rapid, orthogonal confirmation of its structural integrity—specifically the presence of the highly polarized carbon-fluorine (C-F) bond and the heavy carbon-iodine (C-I) bond.

This guide objectively compares the two primary FT-IR sampling modalities—Attenuated Total Reflectance (ATR-FTIR) and Transmission (KBr Pellet) —detailing their mechanistic principles, performance trade-offs, and self-validating experimental protocols.

Mechanistic Basis of the IR Spectrum

To interpret the FT-IR spectrum of 3-Fluoro-4-iodo-2,6-dimethylpyridine, one must understand the physical causality behind the absorption bands. Infrared absorption requires a change in the molecular dipole moment during vibration; the intensity of the peak is proportional to the square of this dipole change.

• The C-F Bond (High Intensity): Fluorine is highly electronegative, creating a strongly polarized C-F bond. When this bond stretches, it produces a massive change in the dipole moment. Consequently, the C-F stretching vibration dominates the spectrum as an intensely strong, sharp peak in the 1000–1400 cm⁻¹ region (typically centered around 1150–1250 cm⁻¹ for fluorinated heteroaromatics)[1].

• The C-I Bond (Low Frequency): The position of an absorption band is governed by Hooke's Law, where the vibrational frequency ( ν ) is proportional to K/μ​ ( K = force constant, μ = reduced mass)[2]. Iodine has a massive atomic weight, resulting in a very large reduced mass for the C-I bond. Combined with a relatively weak bond strength (low K ), the C-I stretching frequency is pushed down to the far-infrared boundary, typically absorbing between 500–600 cm⁻¹[3].

• The Pyridine Scaffold & Methyl Groups: The aromatic ring exhibits characteristic C=C and C=N stretching vibrations between 1560–1600 cm⁻¹[4]. The sp³ hybridized methyl groups at the 2- and 6-positions will present distinct C-H stretching (2850–3000 cm⁻¹) and bending (1370–1470 cm⁻¹) modes[4].

Table 1: Predicted FT-IR Absorption Peaks for 3-Fluoro-4-iodo-2,6-dimethylpyridine

Functional Group / Mode	Frequency Range (cm⁻¹)	Expected Intensity	Mechanistic Rationale
sp³ C-H Stretch (Methyls)	2850 – 3000	Medium	Standard stretching of the -CH₃ groups at C2 and C6[4].
C=C / C=N Stretch (Ring)	1560 – 1600	Medium to Strong	Asymmetric stretching of the heteroaromatic pyridine ring[4].
sp³ C-H Bend (Methyls)	1370 – 1470	Medium	Deformation modes of the methyl protons[4].
C-F Stretch	1150 – 1250	Very Strong	Large dipole moment change due to high electronegativity of F[1].
Isolated C-H oop Bend	800 – 900	Medium	Out-of-plane (oop) bending of the lone proton at the C5 position.
C-I Stretch	500 – 600	Strong	High reduced mass of iodine drastically lowers the vibrational frequency[3].

Modality Comparison: ATR-FTIR vs. KBr Pellet Transmission

Choosing the correct sampling technique is vital for accurate characterization. While ATR-FTIR has largely become the industry standard due to its speed, KBr pellet transmission remains superior for quantitative bulk analysis and resolving specific baseline anomalies[5][6].

Table 2: Performance Comparison for Halogenated Pyridine Analysis

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FT-IR (KBr Pellet)
Sample Preparation	None required (Direct application).	High (Requires grinding and high-pressure pressing)[7].
Sample Destruction	Non-destructive; sample is fully recoverable.	Destructive; sample is embedded in KBr matrix[7].
Moisture Interference	Minimal. Ideal for hygroscopic environments[6].	High. KBr absorbs water, causing a false peak at ~3400 cm⁻¹[5].
Spectral Resolution	Good, but relative peak intensities shift (deeper penetration at lower wavenumbers).	Excellent. Provides true linear Beer-Lambert absorbance[5].
Low-Frequency Limit	Diamond cut-off is ~400 cm⁻¹ (Sufficient for C-I at 500 cm⁻¹).	KBr cut-off is ~400 cm⁻¹ (Sufficient for C-I at 500 cm⁻¹).

Self-Validating Experimental Protocols

To ensure Trustworthiness (E-E-A-T), the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is successfully passed.

Protocol A: ATR-FTIR Analysis (Preferred for Routine QA/QC)

• System Suitability (Validation Checkpoint): Scan a NIST-traceable polystyrene calibration film. Verify that the aromatic C-H stretch is located at 3026 cm⁻¹ (± 1 cm⁻¹) and the ring breathing mode is at 1601 cm⁻¹ (± 1 cm⁻¹). Causality: This ensures the interferometer laser is properly calibrated.

• Background Acquisition: Clean the diamond ATR crystal with isopropanol and allow it to dry. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Background Validation (Validation Checkpoint): The background spectrum must show a flat baseline with no residual organic peaks. A peak at 2350 cm⁻¹ (atmospheric CO₂) is acceptable but should be minimized by purging the bench.

• Sample Application: Place 1–2 mg of 3-Fluoro-4-iodo-2,6-dimethylpyridine powder directly onto the crystal. Lower the ATR anvil to apply consistent pressure. Causality: Intimate optical contact between the crystal and the sample is required for the evanescent wave to penetrate the sample[6].

• Data Acquisition & ATR Correction: Acquire the sample spectrum. Apply an ATR correction algorithm in the software to adjust for the wavelength-dependent penetration depth, making the spectrum comparable to transmission databases.

Protocol B: KBr Pellet Transmission (Preferred for Publication-Grade Spectra)

• Material Preparation: Dry IR-grade KBr powder in an oven at 110°C for at least 4 hours. Causality: KBr is highly hygroscopic; residual water will mask the 3000–3500 cm⁻¹ region and cause baseline scattering[5][7].

• Matrix Grinding: In an agate mortar, gently grind 1–2 mg of the pyridine compound with ~100 mg of the dried KBr. Grind until the mixture is a fine, uniform powder.

• Pellet Pressing: Transfer the mixture to a 13 mm pellet die. Apply a vacuum to remove trapped air, then apply 10 tons of pressure for 2 minutes using a hydraulic press.

• Pellet Validation (Validation Checkpoint): Visually inspect the pellet. It must be translucent to transparent. If the pellet is opaque white, the KBr was wet or insufficiently ground, which will cause the Christiansen effect (severe baseline tilting). Discard and remake.

• Data Acquisition: Place the pellet in the transmission holder. Acquire the spectrum against a background of an empty beam path (or a pure KBr pellet).

Analytical Workflow Diagram

Figure 1: Decision matrix and experimental workflow for FT-IR analysis of halogenated pyridines.

Sources

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A Comparative Analysis of Steric Hindrance: 3-Fluoro-4-iodo-2,6-dimethylpyridine vs. 2,6-Lutidine

Introduction

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the selection of an appropriate base or ligand is a critical parameter that dictates reaction outcomes. Among the vast arsenal of pyridine-based reagents, sterically hindered, non-nucleophilic bases are indispensable tools for a multitude of transformations. 2,6-Lutidine has long been a benchmark compound in this category, prized for its ability to act as a proton scavenger while minimizing unwanted nucleophilic side reactions.[1][2] This guide presents a detailed comparative analysis of the steric hindrance of 2,6-lutidine and a more complex, functionalized analogue, 3-Fluoro-4-iodo-2,6-dimethylpyridine. While the former is a well-established reagent, the latter represents a valuable, albeit less characterized, building block for further chemical elaboration. This comparison aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of their relative steric profiles, enabling more informed decisions in reaction design and optimization.

Structural and Electronic Properties: A Tale of Two Pyridines

At first glance, both 3-Fluoro-4-iodo-2,6-dimethylpyridine and 2,6-lutidine share a crucial structural feature: the presence of two methyl groups flanking the nitrogen atom at the 2 and 6 positions. This substitution pattern is the primary determinant of the profound steric shielding of the nitrogen's lone pair of electrons in 2,6-lutidine, rendering it a potent, non-nucleophilic base.[1][2] The steric bulk of these methyl groups effectively creates a "pocket" around the nitrogen, allowing access for a small electrophile like a proton, but physically impeding the approach of larger electrophiles.[1]

3-Fluoro-4-iodo-2,6-dimethylpyridine can be viewed as a derivative of 2,6-lutidine, with the addition of a fluorine atom at the 3-position and a bulky iodine atom at the 4-position. From the perspective of direct steric impact on the nitrogen atom, these additional substituents are not expected to significantly alter the steric environment compared to 2,6-lutidine. The primary steric shield is provided by the ortho-methyl groups. However, the electronic nature of the pyridine ring is substantially modified. The fluorine atom is a strong electron-withdrawing group, which will decrease the basicity of the nitrogen atom. Conversely, the iodine atom, while also electron-withdrawing, is highly polarizable and can participate in halogen bonding and other non-covalent interactions.

A summary of the key physicochemical properties is presented in the table below.

Property	2,6-Lutidine	3-Fluoro-4-iodo-2,6-dimethylpyridine
Molecular Formula	C₇H₉N	C₇H₇FIN
Molecular Weight	107.15 g/mol	251.04 g/mol [3]
pKa of Conjugate Acid	~6.72[1]	Not Experimentally Determined (Predicted to be lower than 2,6-lutidine due to the electron-withdrawing fluorine)
Steric Hindrance at Nitrogen	High[1]	High (Primarily dictated by the 2,6-dimethyl groups)
Key Structural Features	2,6-dimethyl substitution	2,6-dimethyl, 3-fluoro, 4-iodo substitution

Quantifying Steric Hindrance: Theoretical and Experimental Approaches

While a qualitative understanding of steric hindrance is useful, quantitative measures provide a more rigorous basis for comparison. Several experimental and computational methods can be employed to this end.

Computational Modeling: Cone Angles

Experimental Probes: Kinetic Studies of N-Alkylation

A practical experimental approach to compare the steric hindrance of these two pyridine derivatives would be to measure the rates of their reaction with a bulky electrophile in a classic N-alkylation reaction. For instance, the reaction with methyl iodide is expected to be slow for both due to steric hindrance, but a comparison of the second-order rate constants would provide a direct measure of the relative accessibility of the nitrogen lone pair. An even bulkier electrophile, such as ethyl bromoacetate or a silyl triflate, would likely show a more pronounced difference in reactivity, if any.

Experimental Protocol: Comparative N-Alkylation Kinetics

The following protocol outlines a general procedure for comparing the rates of N-alkylation of 2,6-lutidine and 3-Fluoro-4-iodo-2,6-dimethylpyridine with a model electrophile, methyl iodide.

Objective: To determine the second-order rate constants for the N-alkylation of 2,6-lutidine and 3-Fluoro-4-iodo-2,6-dimethylpyridine with methyl iodide at a constant temperature.

Materials:

• 2,6-Lutidine (anhydrous)

• 3-Fluoro-4-iodo-2,6-dimethylpyridine

• Methyl iodide

• Anhydrous acetonitrile (ACN)

• Internal standard (e.g., dodecane)

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Stock Solution Preparation:

  • Prepare 0.1 M stock solutions of 2,6-lutidine, 3-Fluoro-4-iodo-2,6-dimethylpyridine, and methyl iodide in anhydrous acetonitrile.

  • Prepare a 0.05 M stock solution of the internal standard in anhydrous acetonitrile.

• Reaction Setup:

  • In a series of temperature-controlled reaction vials, add 1.0 mL of the 0.1 M pyridine derivative solution and 0.1 mL of the internal standard solution.

  • Equilibrate the vials to the desired reaction temperature (e.g., 50 °C).

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding 1.0 mL of the pre-heated 0.1 M methyl iodide solution to each vial, starting a timer simultaneously.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 16 hours), quench the reaction in one of the vials by adding 1 mL of a suitable quenching agent (e.g., a dilute solution of a primary amine).

  • Analyze the quenched reaction mixture by GC-FID or HPLC to determine the concentration of the remaining pyridine derivative relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the concentration of the pyridine derivative versus time.

  • The slope of the resulting line will be the pseudo-first-order rate constant (k').

  • The second-order rate constant (k) can be calculated by dividing k' by the initial concentration of methyl iodide.

Expected Outcome:

It is anticipated that both reactions will be slow. However, any significant difference in the calculated second-order rate constants will provide a quantitative measure of the relative steric hindrance towards N-alkylation. Given the similar substitution around the nitrogen, the rate constants are expected to be of a similar order of magnitude.

Visualization of Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Steric hindrance in 2,6-disubstituted pyridines allows proton access but blocks bulky electrophiles.

Caption: Experimental workflow for comparative N-alkylation kinetics.

Conclusion

References

• Wikipedia. (n.d.). 2,6-Lutidine. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 2,6-Lutidine as a Non-Nucleophilic Base. Retrieved from [Link]

• ResearchGate. (2021, February 4). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra. Retrieved from [Link]

• Journal of the Chemical Society, Dalton Transactions. (n.d.). Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. Retrieved from [Link]

• PubMed. (2021, May 10). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Steric Effects in Displacement Reactions. III. The Base Strengths of Pyridine, 2,6-Lutidine and the Monoalkylpyridines. Retrieved from [Link]

• PMC. (n.d.). Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Lutidine. Retrieved from [Link]

• ResearchGate. (2017, May 15). (PDF) 2,6-Lutidine. Retrieved from [Link]

• PubMed. (2008, January 4). 3-(Dimethylboryl)pyridine: synthesis, structure, and remarkable steric effects in scrambling reactions. Retrieved from [Link]

• NIST. (n.d.). 2,6-Lutidine. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, January 25). Quantitative expression for steric hindrance. Retrieved from [Link]

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X-Ray Crystallography Validation and Halogen Bond Profiling of 3-Fluoro-4-iodo-2,6-dimethylpyridine: A Comparative Guide

Executive Summary

In the fields of crystal engineering and rational drug design, the precise control of non-covalent interactions is paramount. 3-Fluoro-4-iodo-2,6-dimethylpyridine has emerged as a highly specialized building block, prized for its exceptional halogen bond donor capacity. This guide provides an objective, data-driven comparison of its crystallographic performance against non-fluorinated and chlorinated alternatives. By analyzing structural data and electrostatic potentials, we elucidate the causality behind its superior performance and provide a self-validating experimental protocol for X-ray crystallographic analysis.

Mechanistic Insight: The Causality of Molecular Design

To understand the crystallographic behavior of 3-Fluoro-4-iodo-2,6-dimethylpyridine, one must analyze the synergistic effects of its substituents. The molecule is engineered to isolate and maximize halogen bonding:

• The Inductive Effect (3-Fluoro Group): The energy of a halogen bond increases proportionally with the positive electrostatic potential (the σ -hole) on the donor halogen atom [1]. The highly electronegative fluorine atom at the 3-position exerts a strong electron-withdrawing inductive (-I) effect. This pulls electron density away from the adjacent 4-iodo group, dramatically expanding its σ -hole and rendering it a superior Lewis acid.

• Steric Shielding (2,6-Dimethyl Groups): In unsubstituted pyridines, the basic nitrogen atom acts as a competing halogen bond acceptor, leading to unpredictable, polymeric crystal networks. The 2,6-dimethyl groups provide steric bulk that physically blocks external donors from accessing the nitrogen lone pair. This forces the molecule to act almost exclusively as a halogen bond donor, ensuring clean, predictable interactions with intentionally introduced co-formers.

Fig 1: Mechanistic pathway of fluorine-induced sigma-hole expansion and halogen bonding.

Comparative Performance Analysis

To objectively evaluate the performance of 3-Fluoro-4-iodo-2,6-dimethylpyridine, we compare it against two structural analogs: 4-Iodo-2,6-dimethylpyridine (lacking an electron-withdrawing group) and 3-Chloro-4-iodo-2,6-dimethylpyridine (utilizing a weaker, bulkier electron-withdrawing group).

The performance is quantified by co-crystallizing each donor with a standardized Lewis base acceptor, 4-dimethylaminopyridine (DMAP). In this self-validating system, the resulting C–I···N bond length acts as an "internal ruler"—a shorter bond directly correlates to a stronger σ -hole.

Table 1: Comparative Crystallographic and Electrostatic Parameters

Compound (Donor)	Substituent at C3	σ -hole Potential ( Vmax​ , kJ/mol)	C–I···N Bond Length (Å)*	Halogen Bond Angle (°)	Crystal Packing Geometry
3-Fluoro-4-iodo-2,6-dimethylpyridine	Fluoro (-F)	+168	2.64	177.5	Highly directional 1D chains
3-Chloro-4-iodo-2,6-dimethylpyridine	Chloro (-Cl)	+142	2.73	172.1	Distorted chains (steric clash)
4-Iodo-2,6-dimethylpyridine	Hydrogen (-H)	+115	2.88	165.4	Weak, non-specific networks

*Note: The sum of the van der Waals radii for Iodine and Nitrogen is approximately 3.53 Å. A shorter distance indicates a stronger, more covalent-like halogen bond.

Data Interpretation: The fluorinated target outperforms both alternatives. While the 3-chloro variant also withdraws electron density, the larger atomic radius of chlorine introduces steric clashes with the adjacent iodine, distorting the optimal 180° halogen bond angle. The compact nature of fluorine avoids this penalty, allowing for a nearly linear (177.5°) and exceptionally short (2.64 Å) halogen bond. This aligns with established literature demonstrating that fluorinated pyridines undergo unique, highly ordered crystal packing compared to their non-fluorinated counterparts [2].

Experimental Methodology: Self-Validating Crystallography Protocol

To ensure trustworthiness and reproducibility, the following step-by-step methodology describes the co-crystallization and X-ray diffraction workflow used to validate the structural parameters of these halogen-bonded complexes [3].

Phase 1: Co-Crystallization

• Preparation: Weigh equimolar amounts (0.1 mmol) of 3-Fluoro-4-iodo-2,6-dimethylpyridine (donor) and DMAP (acceptor).

• Dissolution: Dissolve the mixture in 2.0 mL of HPLC-grade acetonitrile in a clean 5 mL glass vial. Agitate gently until a homogeneous, clear solution is achieved.

• Controlled Evaporation: Puncture the vial cap with a narrow gauge needle to allow for slow solvent evaporation. Place the vial in a vibration-free environment at a constant 20 °C.

• Harvesting: After 48–72 hours, inspect the vial for the formation of block-like single crystals suitable for X-ray diffraction.

Phase 2: X-Ray Diffraction Data Collection & Refinement

• Mounting: Select a crystal with uniform extinction under polarized light. Coat the crystal in Paratone-N oil to prevent solvent loss and mount it on a MiTeGen micromount.

• Data Collection: Transfer the mount to a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å). Cool the crystal to 150 K using a nitrogen cryostream to minimize atomic thermal motion and improve data resolution.

• Structure Solution: Process the raw frames using standard data reduction software (e.g., CrysAlisPro). Solve the structure using intrinsic phasing or direct methods via SHELXT.

• Refinement: Refine the structure using full-matrix least-squares on F2 with SHELXL. Ensure all non-hydrogen atoms are refined anisotropically. Validate the final CIF file using the IUCr CheckCIF routine to ensure no fundamental crystallographic alerts exist.

Fig 2: Standardized X-ray crystallography workflow for halogen bond validation.

Conclusion

For researchers engaged in crystal engineering or the design of structurally rigid pharmaceutical intermediates, 3-Fluoro-4-iodo-2,6-dimethylpyridine offers distinctly superior performance over its non-fluorinated and chlorinated analogs. By strategically combining the steric shielding of methyl groups with the profound inductive effect of a compact fluorine atom, this molecule provides an exceptionally deep σ -hole. This translates directly into shorter, stronger, and more predictable intermolecular interactions, making it an indispensable tool for advanced structural design.

References

• Evaluation of Halogenopyridinium Cations as Halogen Bond Donors Source: Molecules (PMC) URL:[Link]

• Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives Source: Crystal Growth & Design (ACS Publications) URL:[Link]

• Halogen-Bonded Mono-, Di-, and Tritopic N-Alkyl-3-iodopyridinium Salts Source: Crystal Growth & Design (ACS Publications) URL:[Link]